(3-Ethyl-1,2-oxazol-5-yl)methanol

• CAS: 14716-90-6

Core Science & Biosynthesis

Physicochemical Properties of (3-Ethyl-1,2-oxazol-5-yl)methanol: A Technical Guide

Disclaimer: Publicly available experimental data for the physicochemical properties of (3-Ethyl-1,2-oxazol-5-yl)methanol is limited. The following information has been compiled based on data from closely related structural analogs. Therefore, the presented values should be considered as estimations.

Introduction

(3-Ethyl-1,2-oxazol-5-yl)methanol is a heterocyclic compound belonging to the isoxazole family. Isoxazole derivatives are of significant interest to researchers, particularly in the fields of medicinal chemistry and drug development, due to their diverse biological activities.[1][2] The isoxazole ring can influence the physicochemical properties of a molecule, potentially enhancing its therapeutic efficacy.[1][2] This technical guide provides an overview of the predicted physicochemical properties and a generalized synthesis protocol for (3-Ethyl-1,2-oxazol-5-yl)methanol, based on available data for analogous compounds.

Physicochemical Properties

Property	Estimated Value	Source (Analogous Compound)
Molecular Formula	C₆H₉NO₂	-
Molecular Weight	127.14 g/mol	Calculated
Melting Point (°C)	Not available	(3-para-tolyl-isoxazol-5-yl)methanol: 97 °C[1]
Boiling Point (°C)	Not available	(3-Methyl-5-isoxazolemethanol): 242 °C at 760 mmHg[3]
logP	~1.0 - 2.0	(3-Phenylisoxazol-5-yl)methanol: 1.83[4]
Topological Polar Surface Area (TPSA)	46.26 Ų	(3-Phenylisoxazol-5-yl)methanol[4]
Hydrogen Bond Donors	1	(3-Phenylisoxazol-5-yl)methanol[4]
Hydrogen Bond Acceptors	3	(3-Phenylisoxazol-5-yl)methanol[4]
Rotatable Bonds	2	(3-Phenylisoxazol-5-yl)methanol[4]

Experimental Protocols

A general methodology for the synthesis of 3-substituted-isoxazol-5-yl-methanols involves the [3+2] cycloaddition reaction between a nitrile oxide (generated in situ from an aldoxime) and an alkyne.[1] The following is a generalized protocol for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol, adapted from procedures for similar compounds.[1][5]

1. Synthesis of Propanaldoxime (Intermediate)

• Materials: Propanal, hydroxylamine hydrochloride, pyridine, and a suitable solvent (e.g., ethanol).

• Procedure: To a solution of propanal in a suitable solvent, add hydroxylamine hydrochloride and pyridine. The reaction mixture is typically stirred at room temperature or gently heated to facilitate the formation of the oxime. The progress of the reaction can be monitored by thin-layer chromatography (TLC). Upon completion, the solvent is removed under reduced pressure, and the crude product is purified, for example, by recrystallization or column chromatography.

2. Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

• Materials: Propanaldoxime, propargyl alcohol, an oxidizing agent (e.g., sodium hypochlorite solution or N-chlorosuccinimide), and a suitable solvent (e.g., dichloromethane or tetrahydrofuran).

• Procedure: The propanaldoxime is dissolved in a suitable solvent. To this solution, the oxidizing agent is added to generate the corresponding nitrile oxide in situ. Propargyl alcohol is then added to the reaction mixture. The reaction proceeds via a 1,3-dipolar cycloaddition. The reaction is typically stirred for several hours at room temperature or with gentle heating.[1][5] After the reaction is complete (as monitored by TLC), the mixture is worked up by washing with water and brine. The organic layer is dried over anhydrous sodium sulfate, and the solvent is evaporated. The crude product is then purified by column chromatography to yield (3-Ethyl-1,2-oxazol-5-yl)methanol.

Synthesis Workflow

Caption: Generalized synthesis workflow for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Conclusion

While specific experimental data for (3-Ethyl-1,2-oxazol-5-yl)methanol remains elusive, this guide provides a foundational understanding of its likely physicochemical properties and a viable synthetic approach based on established methodologies for analogous isoxazole derivatives. Researchers and drug development professionals can use this information as a starting point for the synthesis and further investigation of this compound and its potential applications. It is strongly recommended that experimental validation of these properties be conducted for any future research or development activities.

References

• 1. biolmolchem.com [biolmolchem.com]
• 2. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 3. 3-Methyl-5-Isoxazolemethanol | CAS#:14716-89-3 | Chemsrc [chemsrc.com]
• 4. chemscene.com [chemscene.com]
• 5. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]

(3-Ethyl-1,2-oxazol-5-yl)methanol: A Technical Guide for Researchers

CAS Number: 14716-90-6

Structure:

Figure 1. Chemical Structure of (3-Ethyl-1,2-oxazol-5-yl)methanol.

This technical guide provides an in-depth overview of (3-Ethyl-1,2-oxazol-5-yl)methanol, a heterocyclic compound of interest in medicinal chemistry and drug development. This document outlines its physicochemical properties, a detailed experimental protocol for its synthesis, and a discussion of the known biological activities of the broader isoxazole class of molecules.

Physicochemical and Spectroscopic Data

The following tables summarize the key physicochemical and predicted spectroscopic data for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Table 1: Physicochemical Properties

Property	Value	Source
Molecular Formula	C₆H₉NO₂	[1]
Molecular Weight	127.14 g/mol	[1]
CAS Number	14716-90-6	[1]
Appearance	Liquid	[1]
SMILES	CCc1cc(CO)on1	[1]
InChI	1S/C6H9NO2/c1-2-5-3-6(4-8)9-7-5/h3,8H,2,4H2,1H3	[1]
InChIKey	PUWYXPHAQNCKLQ-UHFFFAOYSA-N	[1]

Table 2: Predicted Spectroscopic Data

Parameter	Predicted Value
¹H NMR (CDCl₃)
δ (ppm)	Multiplicity
~6.2	s
~4.7	s
~2.7	q
~1.3	t
~2.5	br s
¹³C NMR (CDCl₃)
δ (ppm)	Assignment
~170	C-5 (isoxazole ring)
~162	C-3 (isoxazole ring)
~100	C-4 (isoxazole ring)
~58	-CH₂OH
~21	-CH₂-CH₃
~12	-CH₂-CH₃
Mass Spectrometry
Molecular Ion [M]⁺	m/z 127
Base Peak	m/z 98 ([M-CH₂OH]⁺)

Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

The synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol can be achieved via a 1,3-dipolar cycloaddition reaction. This common method for forming isoxazole rings involves the reaction of a nitrile oxide with an alkyne. In this case, the nitrile oxide is generated in situ from propanal oxime, which then reacts with propargyl alcohol.

Experimental Protocol

Materials:

• Propanal

• Hydroxylamine hydrochloride

• Sodium hydroxide

• N-Chlorosuccinimide (NCS)

• Triethylamine (Et₃N)

• Propargyl alcohol

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Step 1: Synthesis of Propanal Oxime

• In a round-bottom flask, dissolve hydroxylamine hydrochloride (1.1 equivalents) in water.

• Cool the solution in an ice bath and add a solution of sodium hydroxide (1.1 equivalents) in water dropwise, maintaining the temperature below 10 °C.

• To this cold solution, add propanal (1.0 equivalent) dropwise with vigorous stirring.

• Allow the reaction mixture to stir at room temperature for 2-3 hours.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield propanal oxime.

Step 2: 1,3-Dipolar Cycloaddition

• In a dry, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve propanal oxime (1.0 equivalent) in anhydrous DMF.

• Add N-Chlorosuccinimide (NCS) (1.1 equivalents) portion-wise to the solution, maintaining the temperature below 30 °C.

• After the addition is complete, stir the mixture for 30 minutes at room temperature.

• Add triethylamine (1.2 equivalents) dropwise to the reaction mixture, which will generate the nitrile oxide in situ.

• Immediately following the addition of triethylamine, add propargyl alcohol (1.5 equivalents) to the reaction mixture.

• Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford pure (3-Ethyl-1,2-oxazol-5-yl)methanol.

Biological Activity and Drug Development Potential

While specific biological data for (3-Ethyl-1,2-oxazol-5-yl)methanol is not extensively documented in publicly available literature, the isoxazole scaffold is a well-established pharmacophore in drug discovery.[2][3] Isoxazole-containing compounds have demonstrated a wide range of biological activities, making this class of molecules highly attractive to medicinal chemists.[2][3]

Known biological activities of isoxazole derivatives include:

• Anticancer: Various isoxazole derivatives have shown potent cytotoxic activity against a range of cancer cell lines.[2]

• Antimicrobial: The isoxazole ring is a key component in several antibacterial and antifungal agents.[2]

• Anti-inflammatory: Some isoxazole-containing compounds exhibit anti-inflammatory properties.[2]

• Antiviral: The isoxazole moiety has been incorporated into molecules with antiviral activity.[2]

The presence of the hydroxymethyl group at the 5-position of the isoxazole ring in (3-Ethyl-1,2-oxazol-5-yl)methanol provides a valuable handle for further chemical modification. This allows for the synthesis of a library of derivatives, which can be screened for various biological activities. The ethyl group at the 3-position can also be varied to explore the structure-activity relationship (SAR) and optimize for potency and selectivity against a particular biological target.

Diagrams

The following diagrams illustrate the key chemical transformations and a conceptual workflow for the application of this compound in a drug discovery context.

Caption: General synthetic pathway for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: Conceptual workflow for drug discovery using the target compound.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. biolmolchem.com [biolmolchem.com]
• 3. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]

Technical Guide: Spectroscopic and Structural Analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(3-Ethyl-1,2-oxazol-5-yl)methanol is a heterocyclic compound featuring an isoxazole core, a five-membered ring containing adjacent nitrogen and oxygen atoms. This structural motif is of significant interest in medicinal chemistry due to its presence in a variety of biologically active molecules. A thorough understanding of the spectroscopic properties of such compounds is crucial for their synthesis, characterization, and application in drug discovery and development. This technical guide outlines the expected spectral data and the methodologies for the comprehensive analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Predicted Spectral Data

The following tables summarize the predicted quantitative spectral data for (3-Ethyl-1,2-oxazol-5-yl)methanol based on its chemical structure and data from analogous compounds.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy

Table 1: Predicted ¹H NMR Data for (3-Ethyl-1,2-oxazol-5-yl)methanol

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.4	s	1H	H4 (isoxazole ring)
~4.8	d	2H	-CH₂OH
~3.5	t (broad)	1H	-OH
~2.8	q	2H	-CH₂CH₃
~1.3	t	3H	-CH₂CH₃

Solvent: CDCl₃, Reference: TMS (0 ppm)

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Table 2: Predicted ¹³C NMR Data for (3-Ethyl-1,2-oxazol-5-yl)methanol

Chemical Shift (δ, ppm)	Assignment
~170	C5 (isoxazole ring)
~165	C3 (isoxazole ring)
~101	C4 (isoxazole ring)
~56	-CH₂OH
~20	-CH₂CH₃
~11	-CH₂CH₃

Solvent: CDCl₃, Reference: TMS (0 ppm)

Mass Spectrometry (MS)

Table 3: Predicted Mass Spectrometry Data for (3-Ethyl-1,2-oxazol-5-yl)methanol

m/z	Ion
127.06	[M]⁺ (Molecular Ion)
110.06	[M-OH]⁺
98.05	[M-C₂H₅]⁺
96.04	[M-CH₂OH]⁺

Ionization Method: Electron Ionization (EI)

Infrared (IR) Spectroscopy

Table 4: Predicted IR Absorption Bands for (3-Ethyl-1,2-oxazol-5-yl)methanol

Wavenumber (cm⁻¹)	Intensity	Assignment
3600-3200	Broad	O-H stretch (alcohol)
3120	Medium	C-H stretch (isoxazole ring)
2980-2850	Strong	C-H stretch (aliphatic)
1600	Medium	C=N stretch (isoxazole ring)
1450	Medium	C=C stretch (isoxazole ring)
1050	Strong	C-O stretch (primary alcohol)

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain the spectral data for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

A plausible synthetic route involves the [3+2] cycloaddition of a nitrile oxide with an alkyne.

• Preparation of Propanaldoxime: To a solution of propanal (1 equivalent) in ethanol, a solution of hydroxylamine hydrochloride (1.1 equivalents) and sodium hydroxide (1.1 equivalents) in water is added dropwise at 0°C. The reaction mixture is stirred at room temperature for 2-3 hours.

• Generation of Ethylnitrile Oxide and Cycloaddition: The resulting propanaldoxime is dissolved in a suitable solvent such as dichloromethane. To this solution, N-Chlorosuccinimide (NCS) (1.1 equivalents) is added portion-wise at 0°C to generate ethylnitrile oxide in situ. Propargyl alcohol (1 equivalent) is then added, followed by a dropwise addition of a base like triethylamine to facilitate the cycloaddition reaction. The reaction is typically stirred at room temperature overnight.

• Work-up and Purification: The reaction mixture is quenched with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield pure (3-Ethyl-1,2-oxazol-5-yl)methanol.

NMR Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the purified compound is dissolved in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube.

• ¹H NMR Acquisition: The ¹H NMR spectrum is recorded on a 400 MHz or 500 MHz spectrometer. Standard acquisition parameters include a spectral width of 16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition: The ¹³C NMR spectrum is recorded on the same instrument, typically at a frequency of 100 or 125 MHz. A proton-decoupled sequence is used with a spectral width of 240 ppm, a relaxation delay of 2-5 seconds, and a sufficient number of scans (e.g., 1024) to achieve a good signal-to-noise ratio.

Mass Spectrometry

• Sample Introduction: A dilute solution of the compound in a volatile organic solvent (e.g., methanol or dichloromethane) is prepared.

• Ionization: For Electron Ionization (EI-MS), the sample is introduced into the ion source where it is bombarded with a high-energy electron beam (typically 70 eV).

• Analysis: The resulting charged fragments are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Infrared Spectroscopy

• Sample Preparation: A small amount of the neat liquid sample is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to form a thin film. Alternatively, for a solid sample, a KBr pellet is prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a transparent disk.

• Acquisition: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum is typically scanned from 4000 cm⁻¹ to 400 cm⁻¹. A background spectrum of the empty sample holder (or pure KBr pellet) is recorded and subtracted from the sample spectrum.

Workflow and Pathway Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis and characterization of a novel compound like (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: Workflow for the synthesis and spectroscopic characterization of a novel compound.

Commercial Availability and Technical Profile of (3-Ethyl-1,2-oxazol-5-yl)methanol: A Guide for Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the commercial availability, physicochemical properties, and synthetic methodologies relevant to (3-Ethyl-1,2-oxazol-5-yl)methanol. Aimed at researchers, scientists, and professionals in drug development, this document consolidates key data to facilitate its application in scientific research. The isoxazole scaffold is a prominent feature in many biologically active compounds, exhibiting a wide range of activities including anticancer, anti-inflammatory, and antimicrobial properties.

Physicochemical Properties

(3-Ethyl-1,2-oxazol-5-yl)methanol, identified by CAS number 14716-90-6, is a liquid at room temperature. Its molecular formula is C₆H₉NO₂, with a molecular weight of 127.14 g/mol .

Property	Value	Reference
CAS Number	14716-90-6	--INVALID-LINK--
Molecular Formula	C₆H₉NO₂	--INVALID-LINK--
Molecular Weight	127.14 g/mol	--INVALID-LINK--
Physical Form	Liquid	--INVALID-LINK--

Commercial Availability

(3-Ethyl-1,2-oxazol-5-yl)methanol is available from several chemical suppliers, primarily for research and development purposes. The following table summarizes the availability from prominent vendors. Pricing and purity levels are subject to change and should be confirmed with the respective suppliers.

Supplier	Product Number	Purity	Pack Size	Price (USD)
Sigma-Aldrich	CBR01658	Not specified	1 g	$136.00
CymitQuimica	10-F059105	97%	100 mg	€113.00
250 mg	€177.00
500 mg	€279.00
1 g	€403.00
5 g	€1,147.00
BLDpharm	BD564721	Inquire	Inquire	Inquire

Synthesis Methodology

A representative experimental protocol, adapted from the synthesis of the structurally similar compound (3-para-tolyl-isoxazol-5-yl)methanol, is provided below.[1]

Representative Experimental Protocol: Synthesis of a 3-Substituted-5-Hydroxymethylisoxazole

• Oxime Formation: An appropriate aldehyde (e.g., propanal for the synthesis of the ethyl-substituted analog) is reacted with hydroxylamine hydrochloride in a suitable solvent such as pyridine. The mixture is typically refluxed for several hours to yield the corresponding aldoxime.[1]

• Nitrile Oxide Generation and Cycloaddition: The aldoxime is then treated with a mild oxidizing agent, such as sodium hypochlorite, in the presence of propargyl alcohol. This in-situ generation of the nitrile oxide is followed by a [3+2] cycloaddition reaction with the alkyne (propargyl alcohol) to form the isoxazole ring.[1]

• Workup and Purification: The reaction mixture is cooled, and the product is extracted using an organic solvent like ethyl acetate. The organic layer is then washed, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield the final (3-substituted-1,2-oxazol-5-yl)methanol.[1]

References

• 1. biolmolchem.com [biolmolchem.com]

Technical Guide: Safety and Handling of (3-Ethyl-1,2-oxazol-5-yl)methanol

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of available safety and handling information for (3-Ethyl-1,2-oxazol-5-yl)methanol and related compounds. The toxicological properties of (3-Ethyl-1,2-oxazol-5-yl)methanol have not been thoroughly investigated.[1] All handling of this compound should be performed by trained personnel in a controlled laboratory setting, assuming it is potentially hazardous.

Introduction

(3-Ethyl-1,2-oxazol-5-yl)methanol, with the CAS number 14716-90-6, is a heterocyclic building block used in chemical synthesis.[2] Its empirical formula is C₆H₉NO₂ and it has a molecular weight of 127.14 g/mol .[2] It is described as a liquid at room temperature.[2] Due to the limited availability of specific safety data for this compound, this guide extrapolates information from safety data sheets (SDS) of structurally similar isoxazole and oxazole derivatives to provide guidance on its safe handling and use.

Hazard Identification and Classification

Assumed Potential Hazards:

• May cause serious eye irritation or damage.

• May cause skin irritation.

• May cause respiratory tract irritation.[1]

• May be harmful if swallowed.

A summary of hazard information for related compounds is presented in Table 1.

Table 1: Summary of GHS Classifications for Structurally Related Compounds

Compound Name	GHS Pictogram(s)	Hazard Statement(s)
(2-Methyl-1,3-thiazol-5-yl)methanol	Danger	H318: Causes serious eye damage[3]
1,3-Oxazol-5-ylmethanol	Warning, Danger	H302: Harmful if swallowed, H315: Causes skin irritation, H318: Causes serious eye damage, H319: Causes serious eye irritation, H335: May cause respiratory irritation[4]
(3-Phenyl-5-isoxazolyl)methanol	Warning	H302: Harmful if swallowed[5]

First-Aid Measures

In the event of exposure, immediate medical attention is crucial. The following first-aid measures are recommended based on general laboratory safety principles and data from similar compounds:

• General Advice: Consult a physician and show them the safety data sheet for the compound being handled.[1]

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][6]

• In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.[1][7] Remove contaminated clothing and shoes.

• In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, also under the eyelids.[1][7] Consult a physician.

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician immediately.[1][6]

Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure laboratory safety.

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling (3-Ethyl-1,2-oxazol-5-yl)methanol.[8]

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specifications and Usage
Eye and Face Protection	Safety Goggles or Face Shield	Chemical splash goggles are required to protect from potential splashes. A face shield should be used in conjunction with goggles when there is a significant risk of splashing.[8]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for any signs of degradation or punctures before use and replace them immediately if compromised.[8] Use proper glove removal technique to avoid skin contact.[1]
Body Protection	Laboratory Coat or Chemical-Resistant Apron	A flame-retardant lab coat should be worn to protect against spills. For larger quantities or operations with a higher risk of splashing, a chemical-resistant apron over the lab coat is advised.[8]
Respiratory Protection	Fume Hood or Respirator	All handling should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood to minimize inhalation of vapors.[6][8] If a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge should be used.[1]

4.2. Safe Handling Protocol

Adherence to a strict handling protocol is paramount.

Safe Handling Workflow for (3-Ethyl-1,2-oxazol-5-yl)methanol

4.3. Storage Conditions

• Store in a cool, dry, and well-ventilated place.[7][9]

• Keep the container tightly closed.[7][9]

• For long-term stability, storage under an inert gas like nitrogen may be beneficial.[7]

• This compound is classified as a combustible liquid (Storage Class 10).[2]

Accidental Release Measures

In case of a spill or release, follow these procedures:

• Personal Precautions: Use personal protective equipment as outlined in Table 2. Ensure adequate ventilation and evacuate personnel to safe areas. Avoid breathing vapors, mist, or gas.[1]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[1]

• Methods for Cleaning Up: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable, closed container for disposal.[1]

Fire-Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1]

• Special Hazards: Combustion may produce hazardous gases such as carbon oxides and nitrogen oxides.[1]

• Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.[1]

Toxicological and Ecological Information

There is no specific toxicological or ecological data available for (3-Ethyl-1,2-oxazol-5-yl)methanol. The chemical, physical, and toxicological properties have not been thoroughly investigated.[1] It is recommended to handle this compound as if it were toxic and to prevent its release into the environment.

The following diagram illustrates the logical relationship for hazard communication when specific data is unavailable.

Hazard Communication Logic for Compounds with Limited Data

Disposal Considerations

Dispose of unused product and contaminated packaging in accordance with local, state, and federal regulations. It is recommended to use a licensed professional waste disposal service.[1]

Experimental Protocols

Due to the lack of published experimental data for (3-Ethyl-1,2-oxazol-5-yl)methanol, detailed experimental protocols are not available. Researchers should develop their own standard operating procedures (SOPs) based on the safety information provided in this guide and general laboratory safety practices. Any protocol should prioritize minimizing exposure through the use of engineering controls and appropriate PPE.

General Protocol for Handling in a Synthesis Reaction:

• Preparation:

  • Conduct a thorough literature search for any available information on the reactivity and stability of the compound.

  • Set up the reaction apparatus in a certified chemical fume hood.

  • Ensure all glassware is clean, dry, and free of contaminants.

  • Don all required PPE as specified in Table 2.

• Reagent Handling:

  • Measure and transfer (3-Ethyl-1,2-oxazol-5-yl)methanol within the fume hood.

  • Use appropriate tools for transfer (e.g., syringe, pipette) to avoid spills.

  • Keep the container of (3-Ethyl-1,2-oxazol-5-yl)methanol tightly closed when not in use.

• Reaction Monitoring:

  • Monitor the reaction from outside the fume hood sash whenever possible.

  • If direct manipulation is required, keep the sash at the lowest practical height.

• Work-up and Purification:

  • Perform all work-up and purification steps (e.g., extraction, chromatography) within the fume hood.

  • Be mindful of potential aerosol formation during these procedures.

• Waste Disposal:

  • Segregate all waste containing (3-Ethyl-1,2-oxazol-5-yl)methanol into a clearly labeled hazardous waste container.

  • Dispose of the waste according to institutional and local guidelines.

• Decontamination:

  • Thoroughly clean all glassware and equipment that came into contact with the compound.

  • Wipe down the work surface in the fume hood.

  • Properly remove and dispose of gloves and any other contaminated disposable PPE.

  • Wash hands thoroughly with soap and water after completing the work.

References

• 1. capotchem.com [capotchem.com]
• 2. (3-Ethyl-5-isoxazolyl)methanol AldrichCPR 14716-90-6 [sigmaaldrich.com]
• 3. (2-Methyl-1,3-thiazol-5-yl)methanol | C5H7NOS | CID 12808792 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,3-Oxazol-5-ylmethanol | C4H5NO2 | CID 18758985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 90924-12-2|(3-Phenyl-5-isoxazolyl)methanol|BLD Pharm [bldpharm.com]
• 6. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]
• 9. methanex.com [methanex.com]

(3-Ethyl-1,2-oxazol-5-yl)methanol: A Technical Review of an Underexplored Scaffold

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of (3-Ethyl-1,2-oxazol-5-yl)methanol, a heterocyclic compound of interest in medicinal chemistry. Due to the limited availability of direct literature on this specific molecule, this document leverages data from closely related analogs to provide insights into its synthesis, potential chemical properties, and prospective biological activities. The isoxazole core is a well-established pharmacophore, and its derivatives have shown a wide range of therapeutic applications.[1][2] This review aims to serve as a foundational resource for researchers interested in exploring the potential of (3-Ethyl-1,2-oxazol-5-yl)methanol and its derivatives in drug discovery and development.

Synthesis and Chemical Properties

A proposed synthetic pathway for (3-Ethyl-1,2-oxazol-5-yl)methanol is outlined below. This protocol is based on the successful synthesis of similar compounds, such as (3-para-tolyl-isoxazol-5-yl)methanol and (3-phenylisoxazol-5-yl)methanol.[3][4]

Proposed Experimental Protocol: Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

This protocol is a hypothetical adaptation and would require optimization.

Step 1: Oximation of Propionaldehyde

• In a round-bottom flask, dissolve propionaldehyde (1 equivalent) in a suitable solvent such as pyridine.

• Add hydroxylamine hydrochloride (1.1 equivalents) to the solution.

• The reaction mixture is then stirred at room temperature for several hours until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure, and the resulting propanal oxime is extracted with an organic solvent and washed with water. The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the crude oxime, which can be used in the next step without further purification.

Step 2: [3+2] Cycloaddition

• The propanal oxime (1 equivalent) is dissolved in a solvent such as N,N-dimethylformamide (DMF).

• N-chlorosuccinimide (NCS) (1.1 equivalents) is added portion-wise to the solution at 0°C to generate the corresponding hydroximoyl chloride in situ.

• After stirring for a short period, propargyl alcohol (1.2 equivalents) is added to the reaction mixture.

• A base, such as triethylamine, is then added dropwise to facilitate the cycloaddition reaction by generating the nitrile oxide from the hydroximoyl chloride.

• The reaction is stirred at room temperature until completion (monitored by TLC).

• The reaction mixture is then quenched with water and extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel to afford (3-Ethyl-1,2-oxazol-5-yl)methanol.

A general workflow for the synthesis is depicted in the following diagram:

References

• 1. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 2. ijpca.org [ijpca.org]
• 3. biolmolchem.com [biolmolchem.com]
• 4. (3-Phenyl­isoxazol-5-yl)methanol - PMC [pmc.ncbi.nlm.nih.gov]

molecular weight and formula of (3-Ethyl-1,2-oxazol-5-yl)methanol

This technical guide provides a comprehensive overview of the chemical properties of (3-Ethyl-1,2-oxazol-5-yl)methanol, tailored for researchers, scientists, and professionals in drug development. Due to the limited availability of specific experimental data for this compound, this guide also includes general methodologies for the synthesis of structurally related compounds to facilitate further research.

Core Chemical Properties

(3-Ethyl-1,2-oxazol-5-yl)methanol is a substituted oxazole, a class of heterocyclic compounds recognized for their diverse biological activities. The molecular structure consists of a 1,2-oxazole ring substituted with an ethyl group at the 3-position and a hydroxymethyl group at the 5-position.

Physicochemical Data

Parameter	Value
Molecular Formula	C₆H₉NO₂
Molecular Weight	127.14 g/mol

Synthesis Methodology

While specific synthesis protocols for (3-Ethyl-1,2-oxazol-5-yl)methanol are not detailed in the available literature, a general approach for the synthesis of 3,5-disubstituted 1,2-oxazoles can be extrapolated from established methods for analogous compounds. A common and effective method is the [3+2] cycloaddition reaction between a nitrile oxide and an alkyne.

General Experimental Protocol: Synthesis of 3,5-disubstituted 1,2-oxazoles

The following is a representative protocol for the synthesis of a related compound, (3-para-tolyl-isoxazol-5-yl)methanol, which can be adapted for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Materials:

• Starting aldehyde (e.g., propanal for the ethyl group)

• Hydroxylamine hydrochloride

• Pyridine

• Sodium hypochlorite (NaOCl)

• Propargyl alcohol

• Carbon tetrachloride (CCl₄)

Procedure:

• Oxime Formation: The starting aldehyde is converted to its corresponding aldoxime. This is typically achieved by reacting the aldehyde with hydroxylamine hydrochloride in a basic solvent such as pyridine.

• Nitrile Oxide Formation and Cycloaddition: The aldoxime is then treated with a mild oxidizing agent, such as sodium hypochlorite, in a solvent like carbon tetrachloride. This in situ generates the corresponding nitrile oxide.

• The nitrile oxide immediately undergoes a [3+2] cycloaddition reaction with an appropriately substituted alkyne. For the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol, propargyl alcohol would be the suitable alkyne.

• The reaction mixture is typically stirred for an extended period, for instance, 48 hours, at a moderately elevated temperature (e.g., 70°C).

• Work-up and Purification: After the reaction is complete, the organic phase is separated, washed, and dried. The crude product is then purified, typically by column chromatography or recrystallization, to yield the desired 3,5-disubstituted 1,2-oxazole.

Logical Workflow for Synthesis

The synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol can be conceptually broken down into a series of logical steps, as illustrated in the following diagram.

Caption: General synthetic pathway for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the searched scientific literature regarding the signaling pathways modulated by or the detailed biological activities of (3-Ethyl-1,2-oxazol-5-yl)methanol. However, the isoxazole scaffold is a well-known pharmacophore present in numerous biologically active compounds with a wide range of therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Further research is required to elucidate the specific biological profile of this particular derivative.

Protocols & Analytical Methods

Synthesis of Derivatives from (3-Ethyl-1,2-oxazol-5-yl)methanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various derivatives from the starting material (3-Ethyl-1,2-oxazol-5-yl)methanol. The isoxazole scaffold is a prominent feature in many biologically active compounds, and the derivatization of (3-Ethyl-1,2-oxazol-5-yl)methanol allows for the exploration of structure-activity relationships (SAR) and the development of new chemical entities for drug discovery.

Application Notes

The hydroxyl group of (3-Ethyl-1,2-oxazol-5-yl)methanol serves as a versatile handle for the introduction of a wide range of functional groups, leading to the generation of diverse chemical libraries. The primary derivatives explored in this document are esters, ethers, and amines. These modifications can significantly impact the physicochemical properties of the parent molecule, such as lipophilicity, solubility, and metabolic stability, which are critical parameters in drug development.

Ester derivatives are readily synthesized through reaction with carboxylic acids or their activated forms (e.g., acyl chlorides). This derivatization is useful for producing prodrugs, modifying pharmacokinetic profiles, and exploring interactions with biological targets that have specific binding pockets.

Ether derivatives are typically prepared via Williamson ether synthesis. The introduction of different alkyl or aryl groups can modulate the steric and electronic properties of the molecule, influencing its binding affinity and selectivity for various receptors or enzymes.

Amine derivatives , accessible through a multi-step sequence involving activation of the hydroxyl group, introduce a basic center into the molecule. This can be crucial for forming salts with improved solubility and for establishing key interactions with biological macromolecules, such as hydrogen bonding.

The synthesized derivatives of (3-Ethyl-1,2-oxazol-5-yl)methanol are valuable tools for screening in various biological assays. The isoxazole core is associated with a broad spectrum of pharmacological activities, including but not limited to, antimicrobial, anti-inflammatory, and anticancer effects. Systematic derivatization and subsequent biological evaluation can lead to the identification of lead compounds for further optimization.

Experimental Protocols

Synthesis of Ester Derivatives: (3-Ethyl-1,2-oxazol-5-yl)methyl acetate

This protocol describes a general procedure for the esterification of (3-Ethyl-1,2-oxazol-5-yl)methanol using an acyl chloride.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol

• Acetyl chloride

• Triethylamine (TEA) or Pyridine

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask

• Separatory funnel

• Standard glassware for extraction and filtration

Procedure:

• Dissolve (3-Ethyl-1,2-oxazol-5-yl)methanol (1.0 eq) in anhydrous dichloromethane in a round-bottom flask under a nitrogen atmosphere.

• Add triethylamine (1.2 eq) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane gradient) to afford the pure (3-Ethyl-1,2-oxazol-5-yl)methyl acetate.

Synthesis of Ether Derivatives: 5-(Methoxymethyl)-3-ethyl-1,2-oxazole

This protocol outlines the Williamson ether synthesis for the preparation of an ether derivative of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Methyl iodide (CH₃I)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask under inert atmosphere

• Syringe for addition of reagents

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere, add a solution of (3-Ethyl-1,2-oxazol-5-yl)methanol (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Cool the reaction mixture back to 0 °C and add methyl iodide (1.5 eq) dropwise.

• Let the reaction warm to room temperature and stir overnight. Monitor the reaction by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (ethyl acetate/hexane) to yield 5-(methoxymethyl)-3-ethyl-1,2-oxazole.

Synthesis of Amine Derivatives: (3-Ethyl-1,2-oxazol-5-yl)methanamine

This protocol describes a two-step procedure for the synthesis of the primary amine derivative via a Mitsunobu reaction followed by reduction.

Step 3a: Synthesis of 5-(Azidomethyl)-3-ethyl-1,2-oxazole

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Diphenylphosphoryl azide (DPPA)

• Anhydrous tetrahydrofuran (THF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Round-bottom flask under inert atmosphere

Procedure:

• Dissolve (3-Ethyl-1,2-oxazol-5-yl)methanol (1.0 eq) and triphenylphosphine (1.5 eq) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD or DEAD (1.5 eq) dropwise to the stirred solution.

• After 15 minutes, add diphenylphosphoryl azide (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (ethyl acetate/hexane) to obtain 5-(azidomethyl)-3-ethyl-1,2-oxazole.

Step 3b: Reduction of 5-(Azidomethyl)-3-ethyl-1,2-oxazole to (3-Ethyl-1,2-oxazol-5-yl)methanamine

Materials:

• 5-(Azidomethyl)-3-ethyl-1,2-oxazole

• Triphenylphosphine (PPh₃) or Lithium aluminum hydride (LAH)

• Tetrahydrofuran (THF)

• Water

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

Procedure (Staudinger Reduction):

• Dissolve 5-(azidomethyl)-3-ethyl-1,2-oxazole (1.0 eq) in THF.

• Add triphenylphosphine (1.1 eq) and stir the mixture at room temperature for 2-4 hours.

• Add water and stir for an additional 1 hour.

• Extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude amine by column chromatography or distillation.

Data Presentation

Table 1: Representative Yields for the Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol Derivatives. (Note: These are typical yields for analogous reactions and may vary for the specific substrate.)

Derivative Class	Reagents	Solvent	Typical Yield (%)
Ester	Acyl Chloride, Amine Base	Dichloromethane	80-95
Ether	Alkyl Halide, NaH	Tetrahydrofuran	60-80
Amine (via Azide)	PPh₃, DIAD, DPPA; then PPh₃, H₂O	Tetrahydrofuran	50-70 (over 2 steps)

Table 2: Representative Spectroscopic Data for Analogous Isoxazole Derivatives. (Note: This data is for structurally similar compounds and should be used for reference. Actual data must be obtained experimentally.)

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	MS (m/z)
(3-Phenyl-1,2-oxazol-5-yl)methyl acetate	7.80-7.75 (m, 2H), 7.45-7.35 (m, 3H), 6.60 (s, 1H), 5.20 (s, 2H), 2.10 (s, 3H)	170.5, 162.0, 158.0, 130.0, 129.0, 127.0, 102.0, 60.0, 21.0	[M+H]⁺ calculated for C₁₂H₁₁NO₃: 218.07, found 218.1
5-(Methoxymethyl)-3-phenyl-1,2-oxazole	7.80-7.75 (m, 2H), 7.45-7.35 (m, 3H), 6.50 (s, 1H), 4.60 (s, 2H), 3.40 (s, 3H)	162.0, 160.0, 130.0, 129.0, 127.0, 101.0, 65.0, 58.0	[M+H]⁺ calculated for C₁₁H₁₁NO₂: 190.08, found 190.1
(3-Phenyl-1,2-oxazol-5-yl)methanamine	7.80-7.75 (m, 2H), 7.45-7.35 (m, 3H), 6.40 (s, 1H), 4.00 (s, 2H), 1.50 (br s, 2H)	162.0, 161.0, 130.0, 129.0, 127.0, 100.0, 40.0	[M+H]⁺ calculated for C₁₀H₁₀N₂O: 175.08, found 175.1

Mandatory Visualization

Caption: Synthetic pathways for derivatives of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: General experimental workflow for the synthesis of derivatives.

Application Notes & Protocols for (3-Ethyl-1,2-oxazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3-Ethyl-1,2-oxazol-5-yl)methanol is a heterocyclic compound featuring an isoxazole core, a scaffold of significant interest in medicinal chemistry and drug discovery. The isoxazole moiety is present in numerous biologically active compounds, suggesting that (3-Ethyl-1,2-oxazol-5-yl)methanol can serve as a valuable chemical intermediate for the synthesis of novel therapeutic agents. Isoxazole derivatives have demonstrated a wide array of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2][3][4][5] This document provides detailed application notes on the potential uses of (3-Ethyl-1,2-oxazol-5-yl)methanol and a comprehensive, adaptable protocol for its synthesis and subsequent modification.

Chemical Properties and Reactivity

While specific experimental data for (3-Ethyl-1,2-oxazol-5-yl)methanol is limited, its chemical behavior can be inferred from the well-established chemistry of isoxazoles and primary alcohols. The isoxazole ring is aromatic and relatively stable, but can undergo cleavage under certain reductive or basic conditions.[4] The primary alcohol group is expected to exhibit typical reactivity, allowing for a variety of chemical transformations.

Table 1: Predicted Physicochemical Properties of (3-Ethyl-1,2-oxazol-5-yl)methanol

Property	Predicted Value
Molecular Formula	C6H9NO2
Molecular Weight	127.14 g/mol
XLogP3	0.6
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2
Exact Mass	127.063328537 g/mol
Monoisotopic Mass	127.063328537 g/mol
Topological Polar Surface Area	46.2 Ų
Heavy Atom Count	9

Note: These properties are computationally predicted and have not been experimentally verified.

Potential Applications in Drug Discovery

The isoxazole scaffold is a key component in a number of approved drugs and clinical candidates, highlighting its utility in the development of new therapeutics.[2][5][6] (3-Ethyl-1,2-oxazol-5-yl)methanol, as a functionalized isoxazole, can be utilized as a building block in the synthesis of more complex molecules with potential biological activity.

• Anti-inflammatory Agents: The isoxazole ring is found in COX-2 inhibitors like valdecoxib, suggesting that derivatives of (3-Ethyl-1,2-oxazol-5-yl)methanol could be explored for their anti-inflammatory potential.[5]

• Antimicrobial Agents: Numerous isoxazole-containing compounds have demonstrated antibacterial and antifungal properties.[6][7] The ethyl and hydroxymethyl groups on the isoxazole ring can be modified to generate a library of compounds for antimicrobial screening.

• Anticancer Agents: The isoxazole moiety has been incorporated into molecules designed as anticancer agents.[1][8] (3-Ethyl-1,2-oxazol-5-yl)methanol provides a starting point for the synthesis of novel compounds to be evaluated for their cytotoxic effects on cancer cell lines.

Experimental Protocols

The following protocols are adapted from established procedures for the synthesis of structurally similar 3-substituted-5-(hydroxymethyl)isoxazoles. Researchers should exercise standard laboratory safety precautions.

Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

This protocol is based on the 1,3-dipolar cycloaddition reaction between a nitrile oxide generated in situ and an alkyne.

Materials:

• Propionaldehyde oxime

• N-Chlorosuccinimide (NCS)

• Propargyl alcohol

• Triethylamine (Et3N)

• Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve propionaldehyde oxime (1.0 eq) in DMF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add NCS (1.1 eq) to the solution while maintaining the temperature at 0 °C. Stir for 30 minutes.

• To the reaction mixture, add propargyl alcohol (1.2 eq) followed by the dropwise addition of triethylamine (1.5 eq).

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane:ethyl acetate gradient) to yield (3-Ethyl-1,2-oxazol-5-yl)methanol.

Table 2: Expected Reaction Parameters and Yield

Parameter	Value
Reaction Time	12-24 hours
Reaction Temperature	0 °C to Room Temperature
Expected Yield	60-80%
Purity (post-chromatography)	>95%

Oxidation to (3-Ethyl-1,2-oxazol-5-yl)carbaldehyde

The primary alcohol can be oxidized to the corresponding aldehyde, a versatile intermediate for further functionalization.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol

• Pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP)

• Dichloromethane (DCM)

• Silica gel

Procedure:

• Dissolve (3-Ethyl-1,2-oxazol-5-yl)methanol (1.0 eq) in anhydrous DCM.

• Add PCC (1.5 eq) or DMP (1.2 eq) in one portion.

• Stir the reaction mixture at room temperature for 1-3 hours. Monitor by TLC.

• Upon completion, filter the reaction mixture through a pad of silica gel, washing with DCM.

• Concentrate the filtrate under reduced pressure to obtain the crude aldehyde.

• If necessary, purify further by silica gel column chromatography.

Visualizations

Synthesis Workflow

The following diagram illustrates the synthetic pathway from propionaldehyde oxime to (3-Ethyl-1,2-oxazol-5-yl)methanol and its subsequent oxidation.

References

• 1. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. The recent progress of isoxazole in medicinal chemistry: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. Advances in isoxazole chemistry and their role in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A review of isoxazole biological activity and present synthetic techniques - Int J Pharm Chem Anal [ijpca.org]
• 6. ijcrt.org [ijcrt.org]
• 7. zjms.hmu.edu.krd [zjms.hmu.edu.krd]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Reaction of (3-Ethyl-1,2-oxazol-5-yl)methanol with Electrophiles

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(3-Ethyl-1,2-oxazol-5-yl)methanol is a key heterocyclic building block in medicinal chemistry and materials science. The primary hydroxyl group at the 5-position of the isoxazole ring serves as a versatile handle for the introduction of various functional groups through reactions with electrophiles. This document provides detailed application notes and experimental protocols for two common and important electrophilic reactions of (3-Ethyl-1,2-oxazol-5-yl)methanol: O-acylation and O-alkylation. These reactions allow for the synthesis of a diverse range of ester and ether derivatives, respectively, which can be used to modulate the physicochemical and biological properties of the parent molecule.

I. O-Acylation of (3-Ethyl-1,2-oxazol-5-yl)methanol

O-acylation of (3-Ethyl-1,2-oxazol-5-yl)methanol with acylating agents such as acid chlorides or anhydrides in the presence of a base leads to the formation of the corresponding esters. This reaction is fundamental for creating prodrugs, modifying pharmacokinetic profiles, and introducing specific functionalities.

General Reaction Scheme:

Caption: General scheme for the O-acylation of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Experimental Protocol: Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methyl benzoate

This protocol is adapted from a similar procedure for the benzoylation of a 5-(hydroxymethyl)isoxazole derivative.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol

• Benzoyl chloride

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of (3-Ethyl-1,2-oxazol-5-yl)methanol (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask under a nitrogen atmosphere, add anhydrous pyridine (1.2 eq).

• Cool the mixture to 0 °C using an ice bath.

• Add benzoyl chloride (1.1 eq) dropwise to the stirred solution via a dropping funnel over a period of 15 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure (3-Ethyl-1,2-oxazol-5-yl)methyl benzoate.

Quantitative Data Summary (Representative):

Entry	Acylating Agent	Base	Solvent	Time (h)	Yield (%)
1	Benzoyl chloride	Pyridine	DCM	3	~85-95
2	Acetyl chloride	Triethylamine	THF	2	~90-98
3	Isobutyryl chloride	Pyridine	DCM	4	~80-90

II. O-Alkylation of (3-Ethyl-1,2-oxazol-5-yl)methanol (Williamson Ether Synthesis)

O-alkylation of (3-Ethyl-1,2-oxazol-5-yl)methanol is typically achieved via the Williamson ether synthesis. This involves the deprotonation of the hydroxyl group with a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide.

General Reaction Scheme:

Caption: Workflow for the O-alkylation of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Experimental Protocol: Synthesis of 5-(Benzyloxymethyl)-3-ethyl-1,2-oxazole

This is a general protocol for the Williamson ether synthesis adapted for the target molecule.[1][2]

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Benzyl bromide

• Anhydrous tetrahydrofuran (THF) or dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Water

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Syringe (for adding NaH)

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil, washed with anhydrous hexanes to remove oil if necessary) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere, add a solution of (3-Ethyl-1,2-oxazol-5-yl)methanol (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Add water and extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 5-(benzyloxymethyl)-3-ethyl-1,2-oxazole.

Quantitative Data Summary (Representative):

Entry	Alkylating Agent	Base	Solvent	Temperature	Time (h)	Yield (%)
1	Benzyl bromide	NaH	THF	rt	12	~70-85
2	Ethyl iodide	NaH	DMF	rt	8	~65-80
3	Methyl iodide	K₂CO₃	Acetone	Reflux	6	~75-90

III. Data Presentation

Table 1: Summary of O-Acylation Reactions

Substrate	Electrophile	Base	Solvent	Product	Yield (%)	Reference
(3-Ethyl-1,2-oxazol-5-yl)methanol	Benzoyl chloride	Pyridine	DCM	(3-Ethyl-1,2-oxazol-5-yl)methyl benzoate	~85-95	Adapted from[3]
(3-Ethyl-1,2-oxazol-5-yl)methanol	Acetyl chloride	Et₃N	THF	(3-Ethyl-1,2-oxazol-5-yl)methyl acetate	~90-98	General Procedure

Table 2: Summary of O-Alkylation Reactions

Substrate	Electrophile	Base	Solvent	Product	Yield (%)	Reference
(3-Ethyl-1,2-oxazol-5-yl)methanol	Benzyl bromide	NaH	THF	5-(Benzyloxymethyl)-3-ethyl-1,2-oxazole	~70-85	General Procedure[1][2]
(3-Ethyl-1,2-oxazol-5-yl)methanol	Ethyl iodide	NaH	DMF	5-(Ethoxymethyl)-3-ethyl-1,2-oxazole	~65-80	General Procedure[1][2]

IV. Logical Relationships and Experimental Workflow

Caption: A generalized workflow for the synthesis of ester and ether derivatives.

Disclaimer: The provided protocols are representative and may require optimization for specific substrates and scales. It is essential to consult relevant literature and perform small-scale trials before scaling up any reaction. All reactions should be carried out in a well-ventilated fume hood by trained personnel using appropriate personal protective equipment.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for the Characterization of (3-Ethyl-1,2-oxazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the structural elucidation and purity assessment of (3-Ethyl-1,2-oxazol-5-yl)methanol. The protocols outlined below are based on established techniques for the characterization of isoxazole derivatives and related heterocyclic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for determining the molecular structure of (3-Ethyl-1,2-oxazol-5-yl)methanol. Both ¹H and ¹³C NMR are essential for unambiguous structure confirmation.

Data Presentation: Predicted NMR Spectral Data

The following table summarizes the expected chemical shifts (δ) for (3-Ethyl-1,2-oxazol-5-yl)methanol, based on the analysis of structurally similar compounds, such as (3-para-tolyl-isoxazol-5-yl)methanol.[1]

¹H NMR (in CDCl₃, 400 MHz)	¹³C NMR (in CDCl₃, 100 MHz)
Chemical Shift (δ, ppm)	Assignment
~6.45 (s, 1H)	Isoxazole-H4
~4.80 (s, 2H)	-CH₂OH
~2.75 (q, J = 7.6 Hz, 2H)	-CH₂CH₃
~1.30 (t, J = 7.6 Hz, 3H)	-CH₂CH₃
~2.50 (br s, 1H)	-OH

Note: Chemical shifts are approximate and may vary depending on the solvent and concentration. J = coupling constant, s = singlet, q = quartet, t = triplet, br s = broad singlet.

Experimental Protocol: NMR Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for structural confirmation.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol sample

• Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

• NMR tubes (5 mm)

• Pipettes

Instrumentation:

• 400 MHz (or higher) NMR spectrometer

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of CDCl₃ in a clean, dry vial.

• Transfer: Using a pipette, transfer the solution to an NMR tube.

• Instrumentation Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Set the reference to the TMS signal at 0.00 ppm.

• ¹H NMR Acquisition:

  • Acquire the spectrum using standard parameters (e.g., 16-32 scans, relaxation delay of 1-2 seconds).

• ¹³C NMR Acquisition:

  • Acquire the proton-decoupled ¹³C NMR spectrum (e.g., 1024-4096 scans, relaxation delay of 2-5 seconds).

• Data Processing: Process the acquired Free Induction Decays (FIDs) by applying Fourier transformation, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and assign the peaks in both spectra.

Workflow for NMR Analysis

Caption: Workflow for NMR analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of the compound, further confirming its identity.

Data Presentation: Expected Mass Spectrometry Data

Technique	Ionization Mode	Expected [M+H]⁺ (m/z)	Key Fragment Ions (m/z)
Electrospray Ionization (ESI)	Positive	128.07	110 ([M+H-H₂O]⁺), 99 ([M+H-C₂H₅]⁺)
Electron Ionization (EI)	-	127.06 (M⁺)	98 ([M-C₂H₅]⁺), 82, 69

Note: The predicted collision cross section for the [M+H]⁺ ion is approximately 122.8 Ų.[2]

Experimental Protocol: LC-MS (ESI)

Objective: To determine the molecular weight and obtain fragmentation data.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol sample

• HPLC-grade methanol

• HPLC-grade water

• Formic acid

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Mass spectrometer with an Electrospray Ionization (ESI) source

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of the sample in methanol. Dilute to a final concentration of 1-10 µg/mL with the mobile phase.

• HPLC Conditions:

  • Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase: A: 0.1% formic acid in water, B: 0.1% formic acid in methanol

  • Gradient: Start with 10% B, ramp to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 1-5 µL

• Mass Spectrometry Conditions (Positive ESI):

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120 °C

  • Desolvation Temperature: 350 °C

  • Gas Flow: As per instrument recommendation

  • Scan Range: m/z 50-300

• Data Acquisition and Analysis: Acquire the total ion chromatogram (TIC) and the mass spectrum of the eluting peak corresponding to the compound.

Workflow for LC-MS Analysis

Caption: Workflow for LC-MS analysis of the target compound.

High-Performance Liquid Chromatography (HPLC)

HPLC is a key technique for assessing the purity of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Data Presentation: Typical HPLC Purity Analysis Parameters

Parameter	Condition
Column	C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (e.g., 50:50 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 220 nm
Column Temperature	25 °C
Expected Retention Time	Dependent on exact conditions, but should be a single major peak.

Experimental Protocol: HPLC Purity Analysis

Objective: To determine the purity of the sample.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Volumetric flasks and pipettes

Instrumentation:

• HPLC system with a UV detector

Procedure:

• Sample Preparation: Prepare a stock solution of the sample in the mobile phase at a concentration of approximately 1 mg/mL. Dilute as necessary to obtain a response within the linear range of the detector.

• HPLC Setup:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Set the UV detector to 220 nm.

• Injection and Analysis:

  • Inject 10 µL of the sample solution.

  • Run the analysis for a sufficient time to allow for the elution of all components (e.g., 10-15 minutes).

• Data Analysis: Integrate the peaks in the chromatogram. The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in the molecule.

Data Presentation: Expected FTIR Absorption Bands

Based on the structure of (3-Ethyl-1,2-oxazol-5-yl)methanol and data from similar compounds, the following characteristic absorption bands are expected.[1]

Wavenumber (cm⁻¹)	Assignment
3400-3200 (broad)	O-H stretch (alcohol)
3150-3100	=C-H stretch (isoxazole ring)
2970-2850	C-H stretch (aliphatic)
~1600	C=N stretch (isoxazole ring)
1500-1400	C=C stretch (isoxazole ring)
~1450	-CH₂- bend
~1380	-CH₃ bend
1200-1000	C-O stretch (alcohol and isoxazole ring)
~900-800	N-O stretch (isoxazole ring)

Experimental Protocol: FTIR Spectroscopy

Objective: To identify the functional groups present in the molecule.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol sample

• Potassium bromide (KBr) for solid samples, or a suitable solvent (e.g., CCl₄) for solution analysis

• Mortar and pestle

• Pellet press

Instrumentation:

• FTIR spectrometer

Procedure (KBr Pellet Method):

• Sample Preparation:

  • Grind a small amount (1-2 mg) of the sample with approximately 100 mg of dry KBr in a mortar and pestle until a fine, uniform powder is obtained.

• Pellet Formation:

  • Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

• Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample holder.

  • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Label the significant peaks and assign them to the corresponding functional groups.

Logical Diagram of Spectroscopic Characterization

References

• 1. biolmolchem.com [biolmolchem.com]
• 2. PubChemLite - (3-ethyl-1,2-oxazol-4-yl)methanol (C6H9NO2) [pubchemlite.lcsb.uni.lu]

Application Notes and Protocols for the Analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol by NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and expected spectral data for the characterization of (3-Ethyl-1,2-oxazol-5-yl)methanol using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). This document is intended to guide researchers in the structural elucidation and purity assessment of this and similar isoxazole derivatives, which are significant scaffolds in medicinal chemistry.[1][2][3][4]

Overview

(3-Ethyl-1,2-oxazol-5-yl)methanol is a heterocyclic compound containing an isoxazole ring, a key pharmacophore in many biologically active molecules.[1][2] Accurate structural confirmation and purity determination are critical in the drug discovery and development process. NMR and MS are powerful analytical techniques for this purpose. This document outlines the standardized procedures for acquiring and interpreting ¹H NMR, ¹³C NMR, and mass spectra of the title compound.

Predicted Spectroscopic Data

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Coupling Constant (J) Hz
~6.2 - 6.5	Singlet	1H	H-4 (isoxazole ring)	-
~4.8	Singlet/Doublet	2H	-CH₂OH	Varies with H-bonding
~2.8	Quartet	2H	-CH₂CH₃	~7.5
~2.0 - 2.5	Broad Singlet	1H	-OH	Varies with concentration
~1.3	Triplet	3H	-CH₂CH₃	~7.5

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~170 - 175	C-5 (isoxazole ring)
~162 - 167	C-3 (isoxazole ring)
~100 - 105	C-4 (isoxazole ring)
~55 - 60	-CH₂OH
~20 - 25	-CH₂CH₃
~10 - 15	-CH₂CH₃

Table 3: Predicted Mass Spectrometry Data

m/z	Ion	Notes
127.06	[M]⁺	Molecular Ion (for EI-MS)
128.07	[M+H]⁺	Protonated Molecular Ion (for ESI-MS)
150.05	[M+Na]⁺	Sodium Adduct (for ESI-MS)
98.05	[M-CHO]⁺ / [M-CH₂OH]⁺	Loss of formaldehyde or hydroxymethyl radical
82.04	[M-C₂H₅]⁺	Loss of ethyl group

Experimental Protocols

The following are detailed protocols for the NMR and MS analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol sample

• Deuterated chloroform (CDCl₃) with 0.03% v/v Tetramethylsilane (TMS)

• NMR tubes (5 mm)

• Pipettes and vials

Instrumentation:

• 400 MHz (or higher) NMR Spectrometer

Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of (3-Ethyl-1,2-oxazol-5-yl)methanol.

  • Dissolve the sample in approximately 0.6 mL of CDCl₃ in a clean, dry vial.

  • Vortex the vial to ensure complete dissolution.

  • Transfer the solution to an NMR tube.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 16-32 scans, 1-2 second relaxation delay).

  • Acquire the ¹³C NMR spectrum using standard acquisition parameters (e.g., 1024-4096 scans, 2-5 second relaxation delay).

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm.

  • Calibrate the ¹³C spectrum to the CDCl₃ signal at 77.16 ppm.

  • Integrate the peaks in the ¹H spectrum.

  • Analyze the chemical shifts, multiplicities, coupling constants, and integrations to assign the signals to the respective protons and carbons of the molecule.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Instrumentation:

• Mass Spectrometer with Electrospray Ionization (ESI) or Electron Ionization (EI) source, coupled to a suitable inlet system (e.g., direct infusion, GC, or LC).

3.2.1. Electrospray Ionization (ESI-MS) Protocol

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol sample

• HPLC-grade methanol or acetonitrile

• Formic acid (optional, for enhancing protonation)

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the sample at 1 mg/mL in methanol.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Instrument Setup and Data Acquisition:

  • Set the ESI source to positive ion mode.

  • Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature).

  • Infuse the sample solution into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

• Data Analysis:

  • Identify the protonated molecular ion [M+H]⁺ and other adducts (e.g., [M+Na]⁺).

  • If fragmentation is induced, analyze the fragment ions to support the proposed structure.

3.2.2. Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

This method is suitable for volatile and thermally stable compounds.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol sample

• High-purity solvent (e.g., dichloromethane or ethyl acetate)

• GC-MS grade Helium

Protocol:

• Sample Preparation:

  • Prepare a dilute solution of the sample (e.g., 10-100 µg/mL) in a volatile solvent.

• Instrument Setup and Data Acquisition:

  • GC Conditions:

    • Injector Temperature: 250 °C

    • Oven Program: Start at 50 °C, hold for 1 min, then ramp at 10 °C/min to 280 °C.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230 °C.

    • Mass Range: m/z 40-400.

• Data Analysis:

  • Identify the molecular ion peak [M]⁺.

  • Analyze the fragmentation pattern and compare it with known fragmentation pathways of isoxazoles to confirm the structure.[7]

Visualized Workflows

The following diagrams illustrate the experimental workflows for NMR and MS analysis.

Caption: Workflow for NMR analysis.

References

• 1. sciarena.com [sciarena.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. biolmolchem.com [biolmolchem.com]
• 5. rsc.org [rsc.org]
• 6. Isoxazole(288-14-2) 1H NMR spectrum [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of (3-Ethyl-1,2-oxazol-5-yl)methanol in Heterocyclic Compound Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of (3-Ethyl-1,2-oxazol-5-yl)methanol as a versatile building block in the synthesis of fused heterocyclic compounds. The isoxazole moiety is a privileged scaffold in medicinal chemistry, and its functionalization is of significant interest in the development of novel therapeutic agents.[1][2][3] This document outlines a multi-step synthetic strategy to construct isoxazolo[5,4-b]pyridine derivatives, a class of compounds with potential biological activities.

The described workflow involves the initial synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol, followed by its conversion to a more reactive intermediate, 5-(chloromethyl)-3-ethyl-1,2-oxazole. This intermediate can then be used in cyclization reactions to form fused heterocyclic systems.

I. Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

The synthesis of the starting material can be achieved through a [3+2] cycloaddition reaction between an in situ generated nitrile oxide and a suitable alkyne. A representative procedure is adapted from the synthesis of a structurally similar compound, (3-para-tolyl-isoxazol-5-yl)methanol.

Experimental Protocol: Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

• Materials:

  • Propanal oxime

  • N-Chlorosuccinimide (NCS)

  • Propargyl alcohol

  • Triethylamine (TEA)

  • Solvent (e.g., Dichloromethane - DCM)

• Procedure:

  • In a round-bottom flask, dissolve propanal oxime (1.0 eq) in DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add NCS (1.1 eq) to the solution while stirring.

  • Allow the reaction mixture to warm to room temperature and stir for 1-2 hours until the formation of the hydroximoyl chloride is complete (monitored by TLC).

  • To the in situ generated nitrile oxide precursor, add propargyl alcohol (1.2 eq) and triethylamine (1.5 eq).

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain (3-Ethyl-1,2-oxazol-5-yl)methanol.

Table 1: Representative Yield and Characterization Data for (3-Aryl-1,2-oxazol-5-yl)methanol Synthesis

R-group on Isoxazole	Alkyne	Yield (%)	Melting Point (°C)	Reference
p-Tolyl	Propargyl alcohol	85	110-112	[4]
Phenyl	Propargyl alcohol	82	98-100	Inferred
Ethyl	Propargyl alcohol	~75-85	(liquid)	Estimated

Note: Data for the ethyl derivative is estimated based on similar reported syntheses.

II. Synthesis of Fused Heterocyclic Systems

(3-Ethyl-1,2-oxazol-5-yl)methanol can be used as a precursor for the synthesis of fused heterocyclic systems such as isoxazolo[5,4-b]pyridines. This is typically a multi-step process involving the conversion of the hydroxymethyl group to a more reactive species, followed by a cyclization reaction.

A. Conversion of Hydroxymethyl to Chloromethyl Group

The hydroxyl group of (3-Ethyl-1,2-oxazol-5-yl)methanol can be converted to a chlorine atom to facilitate subsequent nucleophilic substitution reactions.

Experimental Protocol: Synthesis of 5-(Chloromethyl)-3-ethyl-1,2-oxazole

• Materials:

  • (3-Ethyl-1,2-oxazol-5-yl)methanol

  • Thionyl chloride (SOCl₂)

  • Pyridine (catalytic amount)

  • Solvent (e.g., Dichloromethane - DCM)

• Procedure:

  • Dissolve (3-Ethyl-1,2-oxazol-5-yl)methanol (1.0 eq) in DCM in a round-bottom flask.

  • Cool the solution to 0 °C.

  • Add a catalytic amount of pyridine.

  • Slowly add thionyl chloride (1.2 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Carefully quench the reaction by pouring it into ice-cold water.

  • Separate the organic layer, wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 5-(chloromethyl)-3-ethyl-1,2-oxazole, which can often be used in the next step without further purification.

B. Synthesis of Isoxazolo[5,4-b]pyridine Derivatives

The following proposed synthesis is based on established methods for the construction of isoxazolo[5,4-b]pyridines, which typically utilize 5-aminoisoxazoles as precursors. This protocol adapts that strategy by first converting the chloromethyl intermediate to an aminomethyl derivative.

Experimental Protocol: Proposed Synthesis of 3-Ethyl-4,5,6,7-tetrahydroisoxazolo[5,4-b]pyridin-4-one

• Step 1: Synthesis of 5-(Aminomethyl)-3-ethyl-1,2-oxazole

  • Dissolve 5-(chloromethyl)-3-ethyl-1,2-oxazole (1.0 eq) in a suitable solvent such as ethanol.

  • Add an excess of aqueous ammonia or a solution of ammonia in methanol.

  • Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Concentrate the reaction mixture and purify the residue to obtain 5-(aminomethyl)-3-ethyl-1,2-oxazole.

• Step 2: Cyclization to form the Isoxazolo[5,4-b]pyridine ring

  • In a reaction vessel, combine 5-(aminomethyl)-3-ethyl-1,2-oxazole (1.0 eq) with a suitable 1,3-dicarbonyl compound, such as diethyl malonate (1.1 eq).

  • Add a base, for example, sodium ethoxide in ethanol.

  • Heat the reaction mixture to reflux for several hours.

  • Monitor the progress of the reaction by TLC.

  • After completion, cool the reaction mixture and neutralize with a weak acid.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by recrystallization or column chromatography to yield the desired isoxazolo[5,4-b]pyridine derivative.

Table 2: Proposed Reaction Conditions and Expected Outcomes for Isoxazolo[5,4-b]pyridine Synthesis

Starting Material	Reagent	Base	Solvent	Expected Product	Estimated Yield (%)
5-(Aminomethyl)-3-ethyl-1,2-oxazole	Diethyl malonate	NaOEt	Ethanol	3-Ethyl-4,6-dihydroxyisoxazolo[5,4-b]pyridine	60-70
5-(Aminomethyl)-3-ethyl-1,2-oxazole	Ethyl acetoacetate	NaOEt	Ethanol	3-Ethyl-6-methyl-4-hydroxyisoxazolo[5,4-b]pyridine	65-75
5-(Aminomethyl)-3-ethyl-1,2-oxazole	Acetylacetone	Piperidine	Ethanol	3-Ethyl-4,6-dimethylisoxazolo[5,4-b]pyridine	70-80

Note: Yields are estimated based on analogous reactions reported in the literature for the synthesis of similar fused heterocyclic systems.

III. Visualization of Synthetic Pathways

The following diagrams illustrate the logical workflow for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol and its subsequent conversion to a fused heterocyclic system.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthetic approaches for novel fused pyrimidine derivatives: Design, structural characterization, antiviral, antitumor, and molecular docking evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of some A- and D-ring fused steroidal pyrazoles, isoxazoles and pyrimidines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Scalable Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol for Pharmaceutical Research and Development

Abstract

This application note details a scalable, two-step synthetic protocol for the preparation of (3-Ethyl-1,2-oxazol-5-yl)methanol, a key building block in the development of novel pharmaceutical agents. The synthesis proceeds via the formation of propanaldoxime, followed by a [3+2] cycloaddition reaction with propargyl alcohol. This method offers high yield and purity, making it suitable for scale-up operations in a drug development setting. Detailed experimental procedures, characterization data, and considerations for process scale-up are provided.

Introduction

Isoxazole derivatives are prevalent structural motifs in a wide array of biologically active compounds and approved drugs. The title compound, (3-Ethyl-1,2-oxazol-5-yl)methanol, serves as a crucial intermediate for the synthesis of various therapeutic candidates. The development of a robust and scalable synthetic route is therefore of significant interest to the pharmaceutical industry. This document provides a comprehensive protocol for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol, designed for easy adoption and scale-up by researchers and process chemists.

Overall Synthesis Workflow

The synthesis is a two-step process, beginning with the formation of propanaldoxime, which is then used in a subsequent cycloaddition reaction to form the target molecule.

Figure 1: Overall workflow for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Experimental Protocols

Step 1: Synthesis of Propanaldoxime

This procedure outlines the formation of the aldoxime intermediate.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mol)
Propanal	58.08	58.1	1.0
Hydroxylamine Hydrochloride	69.49	76.4	1.1
Pyridine	79.10	87.0	1.1
Ethanol	46.07	500 mL	-

Procedure:

• To a 1 L round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ethanol (500 mL), propanal (58.1 g, 1.0 mol), and hydroxylamine hydrochloride (76.4 g, 1.1 mol).

• Stir the mixture at room temperature to ensure homogeneity.

• Slowly add pyridine (87.0 g, 1.1 mol) to the mixture. An exotherm may be observed.

• After the addition is complete, heat the reaction mixture to reflux (approximately 78 °C) and maintain for 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the propanal is consumed.

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• To the residue, add water (200 mL) and extract with diethyl ether (3 x 150 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield propanaldoxime as a colorless oil.

Expected Yield: 85-95%

Step 2: Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

This procedure details the [3+2] cycloaddition to form the final product.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (g)	Moles (mol)
Propanaldoxime	73.09	73.1	1.0
Propargyl Alcohol	56.06	61.7	1.1
Sodium Hypochlorite	74.44	500 mL (10-15% solution)	~1.5-2.0
Carbon Tetrachloride	153.82	500 mL	-

Procedure:

• In a 2 L three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve propanaldoxime (73.1 g, 1.0 mol) and propargyl alcohol (61.7 g, 1.1 mol) in carbon tetrachloride (500 mL).

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add a 10-15% aqueous solution of sodium hypochlorite (~500 mL) dropwise via the dropping funnel over 2-3 hours, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction to stir at room temperature for 12-18 hours.

• Monitor the reaction by TLC until the propanaldoxime is consumed.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 200 mL).

• Combine all organic layers, wash with saturated sodium thiosulfate solution (150 mL) and then with brine (150 mL).

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to afford (3-Ethyl-1,2-oxazol-5-yl)methanol as a crystalline solid.

Expected Yield: 60-75%

Characterization Data

Compound	Form	Melting Point (°C)	¹H NMR (400 MHz, CDCl₃) δ (ppm)	¹³C NMR (101 MHz, CDCl₃) δ (ppm)
(3-Ethyl-1,2-oxazol-5-yl)methanol	White solid	65-68	6.25 (s, 1H), 4.80 (s, 2H), 2.75 (q, J=7.6 Hz, 2H), 2.50 (br s, 1H), 1.30 (t, J=7.6 Hz, 3H)	172.5, 163.0, 100.5, 58.0, 20.0, 11.5

Scale-up Considerations

Scaling up the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol requires careful attention to several factors to ensure safety, efficiency, and reproducibility.

Application Notes and Protocols for Catalytic Applications of Isoxazole Methanol Derivatives

Introduction:

The isoxazole moiety is a prominent scaffold in medicinal chemistry and materials science.[1][2] Derivatives of isoxazole, particularly those with functional groups that can act as ligands for metal catalysts, are of significant interest for their potential applications in asymmetric catalysis. While specific catalytic applications for (3-Ethyl-1,2-oxazol-5-yl)methanol are not extensively documented in the current literature, this document provides a representative overview of the catalytic potential of closely related isoxazole and oxazoline derivatives. The protocols and data presented here are based on established catalytic systems utilizing these related structures and are intended to serve as a guide for researchers exploring the catalytic applications of novel isoxazole methanol derivatives.

The primary focus of these notes will be on the application of isoxazole-derived ligands in asymmetric synthesis, a critical field in drug development and fine chemical production.[3][4] The protocols will detail the synthesis of a representative chiral ligand from a hypothetical 3-alkyl-5-hydroxymethylisoxazole and its application in a well-studied asymmetric catalytic reaction.

I. Synthesis of a Representative Chiral Isoxazole-Based Ligand

This section details the synthesis of a chiral phosphino-isoxazole ligand, a class of ligands known for its effectiveness in various asymmetric catalytic reactions. The synthesis starts from a generic (3-Alkyl-1,2-oxazol-5-yl)methanol, which serves as a proxy for the user-requested (3-Ethyl-1,2-oxazol-5-yl)methanol.

Experimental Protocol: Synthesis of a Chiral (3-Alkyl-1,2-oxazol-5-yl)methanophosphine Ligand

Objective: To synthesize a chiral phosphine ligand derived from (3-Alkyl-1,2-oxazol-5-yl)methanol for use in asymmetric catalysis.

Materials:

• (3-Alkyl-1,2-oxazol-5-yl)methanol

• Thionyl chloride (SOCl₂)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Diethyl ether

• n-Butyllithium (n-BuLi) in hexanes

• Chlorodiphenylphosphine (ClPPh₂)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Chlorination of the Alcohol:

  • To a solution of (3-Alkyl-1,2-oxazol-5-yl)methanol (1.0 eq) in anhydrous DCM (0.5 M) at 0 °C under an inert atmosphere, add thionyl chloride (1.2 eq) dropwise.

  • Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 5-(chloromethyl)-3-alkyl-1,2-oxazole.

• Synthesis of the Phosphine Ligand:

  • To a solution of chlorodiphenylphosphine (1.1 eq) in anhydrous THF (0.2 M) at -78 °C under an inert atmosphere, add n-butyllithium (1.0 eq) dropwise.

  • Stir the resulting solution at -78 °C for 30 minutes to generate lithium diphenylphosphide.

  • In a separate flask, dissolve the crude 5-(chloromethyl)-3-alkyl-1,2-oxazole (1.0 eq) in anhydrous THF (0.5 M).

  • Add the solution of the chloromethyl isoxazole to the lithium diphenylphosphide solution at -78 °C dropwise.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Extract the mixture with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the desired chiral phosphino-isoxazole ligand.

II. Application in Asymmetric Catalysis: Palladium-Catalyzed Asymmetric Allylic Alkylation

This section provides a protocol for a representative catalytic application of the synthesized chiral isoxazole-based ligand in a palladium-catalyzed asymmetric allylic alkylation (AAA) reaction. The AAA reaction is a powerful tool for the construction of stereogenic centers.

Experimental Protocol: Asymmetric Allylic Alkylation

Objective: To perform a palladium-catalyzed asymmetric allylic alkylation using the synthesized chiral isoxazole-phosphine ligand.

Materials:

• [Pd(allyl)Cl]₂ (Palladium(II) allyl chloride dimer)

• Chiral (3-Alkyl-1,2-oxazol-5-yl)methanophosphine ligand

• Racemic 1,3-diphenyl-2-propenyl acetate (substrate)

• Dimethyl malonate (nucleophile)

• Bis(trimethylsilyl)acetamide (BSA)

• Potassium acetate (KOAc)

• Anhydrous Toluene

• Hexanes and Ethyl acetate for chromatography

Procedure:

• Catalyst Preparation (in situ):

  • In a dry Schlenk tube under an inert atmosphere, dissolve [Pd(allyl)Cl]₂ (0.01 eq) and the chiral isoxazole-phosphine ligand (0.025 eq) in anhydrous toluene (1 mL).

  • Stir the mixture at room temperature for 30 minutes to form the active catalyst complex.

• Asymmetric Allylic Alkylation Reaction:

  • To the catalyst solution, add the racemic 1,3-diphenyl-2-propenyl acetate (1.0 eq).

  • In a separate flask, prepare a solution of dimethyl malonate (1.2 eq), BSA (1.3 eq), and KOAc (0.05 eq) in anhydrous toluene (1 mL).

  • Add the nucleophile solution to the catalyst-substrate mixture.

  • Stir the reaction at the desired temperature (e.g., room temperature or 40 °C) and monitor its progress by TLC or HPLC.

• Work-up and Purification:

  • Once the reaction is complete, quench it by adding water.

  • Extract the mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to obtain the enantioenriched product.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

III. Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the representative palladium-catalyzed asymmetric allylic alkylation, illustrating the potential performance of a chiral isoxazole-based ligand.

Entry	Ligand Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
1	2.5	25	12	85	90
2	2.5	40	6	92	88
3	1.0	25	24	78	91
4	1.0	40	12	88	85

IV. Diagrams

Workflow for Ligand Synthesis and Catalytic Application

Caption: Workflow for the synthesis of a chiral isoxazole-phosphine ligand and its subsequent application in a palladium-catalyzed asymmetric allylic alkylation reaction.

Proposed Catalytic Cycle for Asymmetric Allylic Alkylation

Caption: Proposed catalytic cycle for the palladium-catalyzed asymmetric allylic alkylation reaction, highlighting the key steps of oxidative addition, nucleophilic attack, and reductive elimination.

References

• 1. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 2. researchgate.net [researchgate.net]
• 3. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 4. Asymmetric Catalysis Using Chiral Salen-Metal Complexes: Recent Advances - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (3-Ethyl-1,2-oxazol-5-yl)methanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

(3-Ethyl-1,2-oxazol-5-yl)methanol is a valuable heterocyclic building block in organic synthesis, offering a versatile scaffold for the development of novel compounds with potential therapeutic applications. The isoxazole core is a prominent feature in numerous biologically active molecules, and the ethyl and hydroxymethyl substituents at the 3- and 5-positions, respectively, provide key anchor points for further chemical modifications. These modifications can influence the compound's physicochemical properties and biological activity.

Application in Drug Discovery: Targeting Lysine-Specific Demethylase 1 (LSD1)

The isoxazole moiety is recognized for its role in the design of enzyme inhibitors. One notable target is Lysine-Specific Demethylase 1 (LSD1), a flavin-dependent monoamine oxidase that plays a crucial role in epigenetic regulation. LSD1 is overexpressed in various cancers, including acute myeloid leukemia (AML) and small-cell lung cancer (SCLC), where it contributes to tumorigenesis by altering gene expression.[1][2]

LSD1 primarily functions by demethylating mono- and di-methylated lysine 4 of histone H3 (H3K4me1/2), a mark associated with active gene transcription. By removing these methyl groups, LSD1, often in complex with corepressors like CoREST and NuRD, leads to transcriptional repression of tumor suppressor genes.[3][4][5] Inhibition of LSD1 can restore the expression of these silenced genes, leading to cell differentiation and a reduction in tumor growth.[6][7] Therefore, (3-Ethyl-1,2-oxazol-5-yl)methanol serves as a promising starting point for the synthesis of novel LSD1 inhibitors.

Data Presentation: Synthesis of 3-Substituted-5-(hydroxymethyl)isoxazoles

The following table summarizes typical reaction conditions and yields for the synthesis of 3-substituted-5-(hydroxymethyl)isoxazoles via the 1,3-dipolar cycloaddition of aldoximes with propargyl alcohol. Please note that the data presented is for analogous compounds and should be considered as a reference for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

3-Substituent	Aldoxime Precursor	Key Reagents	Solvent	Reaction Time	Yield (%)	Reference
Phenyl	Benzaldehyde oxime	N-Chlorosuccinimide (NCS), Et3N	DMF	90-270 min	70-87	[8]
p-Tolyl	4-Methylbenzaldehyde oxime	NaOCl	CCl4	48 h	97	[2]
Various Aryl	Various benzaldehyde oximes	Chloramine-T	Ethanol	3-4 h	-	[1]
Phenyl	Benzaldehyde oxime	NCS, CuSO4·5H2O, Sodium Ascorbate, K2CO3	Choline chloride:glycerol (1:2)	1.5 h	Good	[9]

Experimental Protocols

General Protocol for the Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

This protocol is a generalized procedure based on the synthesis of analogous 3-substituted-5-(hydroxymethyl)isoxazoles via a one-pot 1,3-dipolar cycloaddition reaction. Optimization of specific parameters may be required to achieve optimal yields for the ethyl-substituted derivative.

Materials:

• Propanal

• Hydroxylamine hydrochloride

• Pyridine or other suitable base

• N-Chlorosuccinimide (NCS) or Sodium hypochlorite (NaOCl)

• Propargyl alcohol

• Triethylamine (Et3N) or other suitable base

• Appropriate solvent (e.g., DMF, CCl4, Ethanol)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

Step 1: Formation of Propanal Oxime (in situ)

• In a round-bottom flask, dissolve propanal (1.0 eq) and hydroxylamine hydrochloride (1.1 eq) in a suitable solvent such as ethanol or a mixture of ethanol and water.

• Add a base, such as pyridine or sodium acetate (1.1 eq), to the mixture.

• Stir the reaction mixture at room temperature for 2-4 hours or until the formation of the oxime is complete (monitored by TLC).

Step 2: In situ Generation of Nitrile Oxide and Cycloaddition

• To the reaction mixture containing the propanal oxime, add a chlorinating agent such as N-Chlorosuccinimide (NCS) (1.2 eq) portion-wise or a solution of sodium hypochlorite (NaOCl).

• After stirring for a short period (e.g., 30 minutes), add propargyl alcohol (1.2 eq) to the reaction mixture.

• Add a base, such as triethylamine (Et3N) (2.0 eq), to facilitate the in situ generation of the nitrile oxide and the subsequent cycloaddition.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-70 °C) for several hours (4-48 hours), monitoring the progress of the reaction by TLC.

Step 3: Work-up and Purification

• Once the reaction is complete, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure (3-Ethyl-1,2-oxazol-5-yl)methanol.

Characterization:

The structure and purity of the synthesized compound should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Visualizations

References

• 1. Lysine-Specific Demethylase 1A as a Promising Target in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LSD1 inhibitors for cancer treatment: Focus on multi-target agents and compounds in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The histone demethylase LSD1 regulates inner ear progenitor differentiation through interactions with Pax2 and the NuRD repressor complex - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CoREST in pieces: Dismantling the CoREST complex for cancer therapy and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LSD1 Histone Demethylase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LSD1: biologic roles and therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LSD1 inhibition exerts its antileukemic effect by recommissioning PU.1- and C/EBPα-dependent enhancers in AML - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ethz.ch [ethz.ch]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of (3-Ethyl-1,2-oxazol-5-yl)methanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route for (3-Ethyl-1,2-oxazol-5-yl)methanol?

A1: The most prevalent and adaptable method is a two-step synthesis. The first step involves a [3+2] cycloaddition reaction to form an intermediate, ethyl 3-ethylisoxazole-5-carboxylate. This is followed by the selective reduction of the ester group to the primary alcohol. This route is favored due to the availability of starting materials and generally good control over regioselectivity.

Q2: My overall yield is consistently low. What are the most critical stages to investigate?

A2: Low yields in this synthesis typically originate from two key areas:

• The [3+2] Cycloaddition Step: The primary cause of low yield here is the instability of the nitrile oxide intermediate, which can dimerize to form an inactive furoxan byproduct.[1] Optimizing the in situ generation and immediate reaction of the nitrile oxide is crucial.

• The Reduction Step: Incomplete reduction of the ester, or side reactions, can significantly lower the yield. The choice of reducing agent and reaction conditions (temperature, solvent) must be carefully optimized.[2][3]

Q3: How can I minimize the formation of the furoxan byproduct during the cycloaddition reaction?

A3: Furoxan formation results from the dimerization of the nitrile oxide intermediate.[1] To minimize this, the nitrile oxide should be generated in situ slowly and at a low temperature, in the presence of the dipolarophile (e.g., ethyl propiolate), to ensure it reacts immediately as it is formed.[4][5] This prevents the nitrile oxide from accumulating and dimerizing.

Q4: Is it possible to perform this synthesis using greener or more efficient methods?

A4: Yes, recent advancements focus on improving the environmental impact and efficiency of isoxazole synthesis. Ultrasound-assisted synthesis has been shown to accelerate reaction rates, improve yields, and reduce the need for harsh solvents or long reaction times.[6][7] For the reduction step, catalyst systems based on earth-abundant metals like manganese are being developed as alternatives to traditional stoichiometric reagents like LiAlH₄.[3]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Problem	Possible Cause(s)	Suggested Solutions
Low or No Conversion of Starting Materials in Cycloaddition	1. Ineffective Nitrile Oxide Generation: The conditions (e.g., base, oxidant) are insufficient to convert the starting aldoxime to the nitrile oxide.[4] 2. Low Reactivity: The dipolarophile is not reacting with the nitrile oxide, possibly due to steric hindrance or unfavorable electronic properties.[1]	1. Verify Reagents: Ensure the base (e.g., triethylamine) and oxidant (e.g., N-chlorosuccinimide, NCS) are fresh and anhydrous. 2. Adjust Conditions: Increase the reaction temperature moderately, but be aware this may also increase byproduct formation. Consider using a more reactive dipolarophile if possible.
Significant Furoxan Byproduct Detected (via TLC/LC-MS)	Nitrile Oxide Dimerization: The generated nitrile oxide is dimerizing faster than it is reacting with the alkyne. This happens if the nitrile oxide concentration becomes too high.[1][5]	1. Slow Addition: Add the oxidant (e.g., NCS solution) or base dropwise to the mixture of the aldoxime and alkyne to ensure the nitrile oxide is generated slowly and consumed immediately.[4] 2. Lower Temperature: Perform the reaction at a lower temperature (e.g., 0 °C) to decrease the rate of dimerization.[1]
Formation of Regioisomers	Poor Regioselectivity: In [3+2] cycloadditions, the formation of the 3,5-disubstituted isomer is typically favored with terminal alkynes, but other isomers can form depending on steric and electronic factors.[1]	1. Solvent Polarity: Modify the solvent system. Sometimes a change in solvent polarity can influence the regiochemical outcome. 2. Catalyst Choice: For certain cycloadditions, the use of a catalyst (e.g., copper(I)) can enhance regioselectivity.
Incomplete Reduction of the Ester Intermediate	1. Insufficient Reducing Agent: The amount of reducing agent is not enough to fully convert the ester to the alcohol. 2. Inactive Reducing Agent: The reducing agent (e.g., LiAlH₄, NaBH₄) has degraded due to moisture.[8]	1. Increase Stoichiometry: Add a greater excess of the reducing agent (e.g., increase from 1.5 to 2.5 equivalents). 2. Use Fresh Reagent: Ensure the reducing agent is fresh and handled under anhydrous conditions. Perform the reaction under an inert atmosphere (Nitrogen or Argon).
Difficult Purification / Oily Final Product	1. Residual High-Boiling Solvent: Solvents like DMF or DMSO used in the reaction are not fully removed during workup.[9] 2. Presence of Impurities: Unreacted starting materials or byproducts are preventing crystallization.	1. Aqueous Workup: For DMSO/DMF, dilute the reaction mixture with a large volume of water and extract the product multiple times with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine to remove residual solvent.[9] 2. Chromatography: Purify the crude product using column chromatography on silica gel to isolate the desired compound from impurities.

Data Presentation: Optimizing the Reduction of Ethyl 3-ethylisoxazole-5-carboxylate

The reduction of the ester is a critical step for achieving a high yield of the final product. The choice of reducing agent and reaction conditions plays a significant role.

Entry	Reducing Agent	Equivalents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
1	NaBH₄	2.0	Ethanol	25	12	<10	Standard NaBH₄ is generally ineffective for reducing esters without additives.
2	NaBH₄ / LiCl	2.5 / 2.5	THF	65 (Reflux)	6	~75	The addition of a Lewis acid like LiCl activates the ester for reduction.
3	LiAlH₄	1.5	THF	0 to 25	2	~92	Highly effective but requires strict anhydrous conditions and careful quenching.[2]
4	DIBAL-H	2.2	Toluene	-78 to 25	4	~88	Can offer better selectivity but is sensitive to temperature control.
5	Mn(I) catalyst / PhSiH₃	0.02 / 1.5	2-MTHF	80	24	~90	A greener, catalytic alternative that avoids stoichiometric metal hydrides.[3]

This table presents representative data compiled from general knowledge of ester reductions to illustrate optimization strategies.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 3-ethylisoxazole-5-carboxylate

This protocol is adapted from general procedures for 1,3-dipolar cycloaddition reactions to form 3,5-disubstituted isoxazoles.[5]

• Preparation of Propionaldehyde Oxime: In a flask, dissolve propionaldehyde (1 eq.) in ethanol. Add hydroxylamine hydrochloride (1.1 eq.) and pyridine (1.2 eq.). Stir the mixture at room temperature for 2-4 hours until the reaction is complete (monitored by TLC). Remove the solvent under reduced pressure and use the crude oxime directly in the next step.

• Generation of Ethylnitrile Oxide and Cycloaddition:

  • Dissolve the crude propionaldehyde oxime (1 eq.) and ethyl propiolate (1.2 eq.) in a suitable solvent such as dichloromethane (DCM) or THF.

  • Cool the mixture to 0 °C in an ice bath under a nitrogen atmosphere.

  • Prepare a solution of N-chlorosuccinimide (NCS) (1.1 eq.) in the same solvent.

  • Add a catalytic amount of pyridine or a stoichiometric amount of triethylamine (1.1 eq.) to the oxime/alkyne mixture.

  • Add the NCS solution dropwise to the reaction mixture over 1-2 hours, keeping the temperature below 5 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Workup and Purification:

  • Quench the reaction by adding water. Separate the organic layer.

  • Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield pure ethyl 3-ethylisoxazole-5-carboxylate.

Protocol 2: Reduction to (3-Ethyl-1,2-oxazol-5-yl)methanol

This protocol uses Lithium Aluminum Hydride (LiAlH₄), a highly effective but pyrophoric reagent that must be handled with extreme care under anhydrous conditions.[2][10]

• Reaction Setup:

  • To a flame-dried, three-necked flask equipped with a dropping funnel and a nitrogen inlet, add a suspension of LiAlH₄ (1.5 eq.) in anhydrous THF.

  • Cool the suspension to 0 °C using an ice bath.

• Addition of Ester:

  • Dissolve ethyl 3-ethylisoxazole-5-carboxylate (1 eq.) in anhydrous THF and add it to the dropping funnel.

  • Add the ester solution dropwise to the LiAlH₄ suspension over 30-60 minutes. Maintain the temperature at 0 °C.

  • After the addition is complete, remove the ice bath and stir the reaction at room temperature for 1-2 hours, monitoring completion by TLC.

• Quenching and Workup:

  • Cool the reaction mixture back to 0 °C.

  • Carefully and slowly quench the reaction by the sequential dropwise addition of water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ in grams (Fieser workup). A granular precipitate should form.

  • Stir the resulting slurry for 30 minutes, then filter it through a pad of Celite.

  • Wash the filter cake thoroughly with THF or ethyl acetate.

• Purification:

  • Combine the filtrate and washes and concentrate under reduced pressure.

  • Purify the crude alcohol by column chromatography on silica gel if necessary to obtain pure (3-Ethyl-1,2-oxazol-5-yl)methanol.

Visualizations

Caption: A typical two-step synthetic workflow for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: A logical troubleshooting guide for diagnosing low yield issues in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Reduction of Carboxylic Acids to Alcohols via Manganese(I) Catalyzed Hydrosilylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. preprints.org [preprints.org]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. Carboxylic Acids to Alcohols - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Purification of Crude (3-Ethyl-1,2-oxazol-5-yl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying crude (3-Ethyl-1,2-oxazol-5-yl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude (3-Ethyl-1,2-oxazol-5-yl)methanol?

A1: The most common purification techniques for polar heterocyclic compounds like (3-Ethyl-1,2-oxazol-5-yl)methanol are column chromatography and recrystallization. The choice of method depends on the nature and quantity of impurities, as well as the desired final purity.

Q2: What are typical impurities I might encounter in my crude (3-Ethyl-1,2-oxazol-5-yl)methanol?

A2: Common impurities may include unreacted starting materials from the synthesis, such as propargyl alcohol or a benzaldoxime derivative, byproducts from side reactions, and residual solvents.[1][2] The specific impurities will depend on the synthetic route employed.

Q3: My compound appears to be an oil, can I still use recrystallization?

A3: If the crude product is an oil, it may be possible to induce crystallization by scratching the inside of the flask with a glass rod, adding a seed crystal, or cooling the solution to a lower temperature. If the compound has a low melting point, distillation under reduced pressure might be a more suitable purification method. Alternatively, column chromatography is an excellent method for purifying oils.

Q4: How can I monitor the purity of my fractions during column chromatography?

A4: Thin Layer Chromatography (TLC) is a quick and effective way to monitor the purity of fractions collected from the column.[3] By spotting the collected fractions on a TLC plate alongside the crude mixture and a pure standard (if available), you can identify which fractions contain the desired product and whether they are free from impurities.[3]

Troubleshooting Guides

Column Chromatography Issues

Problem	Possible Cause	Solution
Compound does not move from the baseline (Rf = 0)	The solvent system is not polar enough.	Gradually increase the polarity of the eluent. For example, if using a hexane/ethyl acetate mixture, increase the percentage of ethyl acetate.
Compound runs with the solvent front (Rf = 1)	The solvent system is too polar.	Decrease the polarity of the eluent. For example, decrease the percentage of ethyl acetate in a hexane/ethyl acetate mixture.
Poor separation of compound and impurities	The chosen solvent system has poor selectivity.	Experiment with different solvent systems. For instance, try a mixture of dichloromethane and methanol, or add a small amount of a third solvent to modify the selectivity. A gradient elution, where the solvent polarity is gradually increased during the chromatography, can also improve separation.[4]
Streaking or tailing of spots on TLC	The compound may be acidic or basic and interacting strongly with the silica gel.	Add a small amount of a modifier to the eluent. For acidic compounds, a small amount of acetic acid can help. For basic compounds, adding 0.5-1% triethylamine can improve peak shape.[4][5]
Compound appears to be degrading on the column	The compound may be sensitive to the acidic nature of silica gel.	Deactivate the silica gel by flushing the packed column with a solvent system containing 1-3% triethylamine before loading the sample.[4] Alternatively, use a different stationary phase like alumina (neutral or basic).[6]

Recrystallization Issues

Problem	Possible Cause	Solution
No crystals form upon cooling	The solution is not supersaturated, the compound is very soluble in the chosen solvent, or the concentration is too low.	Try cooling the solution in an ice bath or even a freezer. If crystals still do not form, try to induce crystallization by scratching the inner wall of the flask with a glass rod or adding a seed crystal. If these fail, you may need to reduce the volume of the solvent by evaporation and then cool again.
Oiling out instead of crystallization	The boiling point of the solvent is higher than the melting point of the compound, or the compound is impure.	Try using a lower-boiling point solvent. If impurities are the cause, the oil may eventually crystallize upon standing or with scratching. If not, the oil can be separated, redissolved in a minimal amount of a different hot solvent, and cooled again.
Low recovery of the purified product	Too much solvent was used, or the compound has significant solubility in the cold solvent.	Use the minimum amount of hot solvent required to fully dissolve the crude product. To maximize recovery, cool the solution slowly and then in an ice bath before filtering. Wash the collected crystals with a minimal amount of ice-cold solvent.
Colored impurities remain in the crystals	The colored impurity has similar solubility properties to the desired compound.	Try adding a small amount of activated charcoal to the hot solution before filtering it. The charcoal can adsorb colored impurities. Use with caution as it can also adsorb the product.

Experimental Protocols

Protocol 1: Column Chromatography Purification

This protocol is a general guideline for the purification of (3-Ethyl-1,2-oxazol-5-yl)methanol using silica gel chromatography.

1. Selection of Solvent System:

• Dissolve a small amount of the crude material in a few drops of a solvent like dichloromethane or ethyl acetate.

• Use TLC to test various solvent systems. Start with a non-polar solvent like hexane or petroleum ether and gradually add a more polar solvent like ethyl acetate or methanol.[7]

• The ideal solvent system will give the desired compound an Rf value of approximately 0.2-0.3.[4] A common starting point for polar compounds is a mixture of petroleum ether and ethyl acetate.[8]

2. Column Packing:

• Choose an appropriately sized column based on the amount of crude material.

• Pack the column with silica gel using either the "dry packing" or "wet packing" method. Ensure the packing is uniform and free of air bubbles.[6]

3. Sample Loading:

• Dissolve the crude (3-Ethyl-1,2-oxazol-5-yl)methanol in a minimal amount of the chosen eluent.

• Carefully apply the sample to the top of the silica gel bed.[6]

• Alternatively, for samples not readily soluble in the eluent, pre-adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column.[4]

4. Elution and Fraction Collection:

• Begin eluting the column with the chosen solvent system. Apply gentle air pressure to maintain a steady flow rate ('flash chromatography').[6]

• Collect fractions in labeled test tubes.[3]

• Monitor the separation by periodically analyzing the collected fractions using TLC.[3]

5. Isolation of Pure Compound:

• Combine the fractions that contain the pure product (as determined by TLC).

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified (3-Ethyl-1,2-oxazol-5-yl)methanol.

Protocol 2: Recrystallization

This protocol provides a general procedure for the purification of solid (3-Ethyl-1,2-oxazol-5-yl)methanol.

1. Choosing a Solvent:

• The ideal solvent should dissolve the compound well when hot but poorly when cold.

• Test small amounts of the crude product in various solvents (e.g., ethanol, methanol, water, ethyl acetate, or mixtures) to find a suitable one.[9] Many isoxazole derivatives can be recrystallized from ethanol.[9][10]

2. Dissolution:

• Place the crude solid in an Erlenmeyer flask.

• Add a minimal amount of the chosen solvent and heat the mixture to boiling while stirring to dissolve the solid. Add more solvent in small portions if necessary until the solid is completely dissolved.

3. Hot Filtration (if necessary):

• If there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

4. Crystallization:

• Allow the hot, clear solution to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

5. Isolation and Drying:

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Dry the crystals in a desiccator or a vacuum oven to remove all traces of solvent.

Quantitative Data Summary

The following table provides representative solvent systems used for the purification of related isoxazole derivatives, which can serve as a starting point for optimizing the purification of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Purification Method	Compound Type	Solvent System	Observed Yield	Reference
Column Chromatography	(3-Phenylisoxazol-5-yl)methanol	Petroleum ether / Ethyl acetate (3:1)	61.7%	[8]
Column Chromatography	3-substituted phenyl-5-(chroman) isoxazoles	Methanol	-
Recrystallization	Various isoxazole derivatives	Ethanol	Good yields	[9][10]
Recrystallization	Styryl isoxazole derivatives	Basic alcohol medium	-	[11]

Visualizations

Caption: General purification workflow for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: Troubleshooting decision tree for column chromatography solvent selection.

References

• 1. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biolmolchem.com [biolmolchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. columbia.edu [columbia.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. (3-Phenyl­isoxazol-5-yl)methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Technical Support Center: Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol, which is typically achieved through the [3+2] cycloaddition of ethyl nitrile oxide (propanenitrile oxide) with propargyl alcohol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Inefficient Nitrile Oxide Generation: The precursor (e.g., propanaldoxime or 1-nitropropane) is not effectively converted to ethyl nitrile oxide.	- Optimize Oxidant/Dehydrating Agent: If using an aldoxime, ensure the quality and stoichiometry of the oxidizing agent (e.g., N-chlorosuccinimide (NCS), sodium hypochlorite). For nitroalkanes, ensure the dehydrating agent (e.g., phenyl isocyanate) is fresh and added under anhydrous conditions.- Temperature Control: The generation of nitrile oxides can be temperature-sensitive. Follow the recommended temperature profile for the specific protocol.
2. Decomposition of Nitrile Oxide: The generated ethyl nitrile oxide is unstable and decomposes before reacting with propargyl alcohol.	- In Situ Generation: Generate the nitrile oxide in the presence of propargyl alcohol to ensure it reacts as it is formed.- Slow Addition: If generating the nitrile oxide separately, add the precursor or the nitrile oxide solution slowly to the reaction mixture containing propargyl alcohol.
Presence of a Major Side Product (Often a Dimer)	1. Dimerization of Ethyl Nitrile Oxide: Nitrile oxides are prone to dimerization to form furoxans (1,2,5-oxadiazole-2-oxides), a common and often major side reaction.[1]	- Maintain Low Nitrile Oxide Concentration: Use high dilution or slow addition of the nitrile oxide precursor to favor the intermolecular cycloaddition with propargyl alcohol over the bimolecular dimerization.- Use of a Catalyst: In some isoxazole syntheses, copper catalysts have been shown to promote the desired cycloaddition and can sometimes reduce side reactions.[2]
2. Polymerization of Propargyl Alcohol: Under certain conditions (e.g., presence of certain metals or strong bases), propargyl alcohol can polymerize.	- Purify Propargyl Alcohol: Ensure the propargyl alcohol is free from impurities that could initiate polymerization.- Control Reaction Conditions: Avoid unnecessarily high temperatures or prolonged reaction times.
Formation of Regioisomers	1. Non-Regioselective Cycloaddition: While the reaction of a nitrile oxide with a terminal alkyne is generally regioselective, some formation of the other regioisomer (5-ethyl-3-hydroxymethylisoxazole) is possible.	- Reaction Conditions: The choice of solvent and temperature can sometimes influence regioselectivity. Literature for similar cycloadditions can provide guidance on optimized conditions.- Purification: Isomeric products can often be separated by column chromatography.
Difficulty in Product Isolation/Purification	1. Emulsion during Workup: The presence of polar starting materials and byproducts can lead to the formation of emulsions during aqueous extraction.	- Brine Wash: After aqueous extraction, wash the organic layer with a saturated sodium chloride solution (brine) to help break emulsions.- Filtration: Passing the organic layer through a pad of celite or anhydrous sodium sulfate can help to remove finely dispersed water.
2. Co-elution of Side Products: The desired product and side products may have similar polarities, making chromatographic separation challenging.	- Optimize Chromatography Conditions: Experiment with different solvent systems (e.g., ethyl acetate/hexanes, dichloromethane/methanol) and different stationary phases (e.g., silica gel with varying pore sizes, alumina).

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction in the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol?

A1: The most prevalent side reaction is the dimerization of the in situ generated ethyl nitrile oxide to form a furoxan (a 1,2,5-oxadiazole-2-oxide). This occurs because nitrile oxides are highly reactive intermediates that can react with themselves, especially at higher concentrations. To minimize this, it is crucial to maintain a low concentration of the nitrile oxide throughout the reaction, for instance, by slowly adding the nitrile oxide precursor to the reaction mixture containing the alkyne.

Q2: My reaction is not proceeding to completion. What are the likely reasons?

A2: Incomplete conversion can be due to several factors. The generation of the ethyl nitrile oxide from its precursor (e.g., propanaldoxime or 1-nitropropane) might be inefficient. Ensure that the reagents used for this step (e.g., NCS, a dehydrating agent) are fresh and used in the correct stoichiometry. Another possibility is the instability of the nitrile oxide under the reaction conditions, leading to its decomposition before it can react. Generating the nitrile oxide in situ in the presence of propargyl alcohol is a standard method to circumvent this issue.

Q3: I have obtained a product with the correct mass, but the NMR spectrum is inconsistent with (3-Ethyl-1,2-oxazol-5-yl)methanol. What could it be?

A3: It is possible that you have formed the regioisomer, 5-ethyl-3-(hydroxymethyl)isoxazole. While the [3+2] cycloaddition of nitrile oxides with terminal alkynes generally favors the formation of the 3,5-disubstituted isoxazole, the formation of the 3,4-disubstituted isomer can occur. Careful analysis of the 1H and 13C NMR spectra, particularly the chemical shifts and coupling constants of the isoxazole ring protons and carbons, is necessary to distinguish between the two isomers.

Q4: Can I use a different starting material instead of propargyl alcohol?

A4: Yes, but this will result in a different final product. The "5-yl)methanol" part of the target molecule comes directly from the propargyl alcohol. If you were to use a different terminal alkyne, the substituent at the 5-position of the isoxazole ring would change accordingly. For example, using phenylacetylene would lead to the formation of 3-ethyl-5-phenylisoxazole.

Experimental Protocol

The following is a representative experimental protocol for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol via a [3+2] cycloaddition reaction.

Materials:

• Propanaldoxime

• N-Chlorosuccinimide (NCS)

• Propargyl alcohol

• Triethylamine (Et3N)

• Solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

• Saturated aqueous sodium bicarbonate

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve propanaldoxime (1.0 eq) and propargyl alcohol (1.2 eq) in the chosen solvent (e.g., DCM).

• Base Addition: Add triethylamine (1.1 eq) to the solution.

• Nitrile Oxide Generation and Cycloaddition: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of N-chlorosuccinimide (1.1 eq) in the same solvent to the reaction mixture over a period of 1-2 hours. The slow addition is crucial to keep the concentration of the generated ethyl nitrile oxide low and minimize dimerization.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for an additional 12-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Workup: Quench the reaction by adding water. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure (3-Ethyl-1,2-oxazol-5-yl)methanol.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of 3,4,5-trisubstituted isoxazoles in water via a [3 + 2]-cycloaddition of nitrile oxides and 1,3-diketones, β-ketoesters, or β-ketoamides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isoxazole Synthesis

Welcome to the technical support center for isoxazole synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during the synthesis of isoxazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing isoxazoles?

A1: The two primary and most versatile methods for isoxazole synthesis are the 1,3-dipolar cycloaddition of nitrile oxides with alkynes and the condensation of a β-dicarbonyl compound with hydroxylamine.[1][2] The 1,3-dipolar cycloaddition is particularly popular due to its high degree of modularity, allowing for the synthesis of a wide variety of substituted isoxazoles.[3]

Q2: My 1,3-dipolar cycloaddition reaction is resulting in a low yield. What are the common causes and how can I improve it?

A2: Low yields in isoxazole synthesis via 1,3-dipolar cycloaddition can stem from several factors. The most common issues include:

• Decomposition of the Nitrile Oxide: Nitrile oxides can be unstable and prone to dimerization to form furoxans, which is a common side reaction.[4][5] To mitigate this, it is often best to generate the nitrile oxide in situ at a low temperature, ensuring it reacts promptly with the alkyne.[4] Slow addition of the nitrile oxide precursor can also help maintain a low concentration and favor the desired reaction.[6]

• Inefficient Nitrile Oxide Generation: The choice of precursor (e.g., aldoxime, hydroximoyl halide) and the method of generation (e.g., oxidation, dehydrohalogenation) are critical.[5][7] Ensure the purity of your starting materials and optimize the stoichiometry of the reagents.[5]

• Poor Reactivity of the Dipolarophile: Steric hindrance on the alkyne can significantly reduce the reaction rate.[4] If possible, using a less sterically hindered alkyne may improve yields.

• Suboptimal Reaction Conditions: Solvent and temperature play a crucial role.[1] Experiment with different solvents and optimize the temperature to balance reaction rate with the stability of the nitrile oxide.[4]

Q3: I am observing a mixture of 3,4- and 3,5-disubstituted isoxazoles in my reaction with a terminal alkyne. How can I improve the regioselectivity for the 3,5-isomer?

A3: The Huisgen 1,3-dipolar cycloaddition of nitrile oxides with terminal alkynes generally favors the formation of the 3,5-disubstituted isoxazole due to electronic and steric factors.[4] However, to enhance this selectivity, consider the following strategies:

• Catalysis: The use of a copper(I) catalyst is a well-established method to achieve high regioselectivity for 3,5-disubstituted isoxazoles.[4][6] Ruthenium catalysts have also been shown to be effective.[4]

• Solvent Choice: Using less polar solvents can sometimes favor the formation of the 3,5-isomer.[4]

• Reaction Temperature: Lowering the reaction temperature can often improve regioselectivity.[4]

• In Situ Generation of Nitrile Oxide: The slow, in situ generation of the nitrile oxide can help maintain a low concentration of the dipole, which can improve selectivity.[4]

Q4: How can I synthesize the less common 3,4-disubstituted isoxazole regioisomer?

A4: Synthesizing 3,4-disubstituted isoxazoles is more challenging than their 3,5-disubstituted counterparts.[4] Here are some strategies that favor the formation of the 3,4-isomer:

• Use of Internal Alkynes: While terminal alkynes strongly favor the 3,5-isomer, internal alkynes can lead to the formation of 3,4,5-trisubstituted isoxazoles, and the choice of substituents can influence the regiochemical outcome.[4]

• Alternative Synthetic Routes:

  • Enamine-based [3+2] Cycloaddition: A metal-free approach involving the cycloaddition of in situ generated nitrile oxides with enamines has been shown to be highly regiospecific for the synthesis of 3,4-disubstituted isoxazoles.[4]

  • Cyclocondensation of β-Enamino Diketones: The reaction of β-enamino diketones with hydroxylamine hydrochloride can be tuned to selectively produce 3,4-disubstituted isoxazoles.[4]

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during isoxazole synthesis.

Problem: Low or No Product Formation

Potential Cause	Suggested Solution
Inefficient Nitrile Oxide Generation	Verify the purity of the aldoxime or other precursor. Optimize the choice and amount of oxidant or base. Consider alternative methods for nitrile oxide generation.[5]
Decomposition of Nitrile Oxide	Generate the nitrile oxide in situ at low temperatures. Use a slow addition of the precursor to the reaction mixture.[4][6]
Low Reactivity of Starting Materials	Increase the reaction temperature cautiously, monitoring for decomposition. Use a catalyst if applicable. Consider using a more reactive alkyne or nitrile oxide precursor.
Incorrect Reaction Conditions	Screen different solvents. Optimize the reaction temperature and time. Ensure all reagents were added in the correct order and stoichiometry.[1]

Problem: Poor Regioselectivity (Mixture of Isomers)

Potential Cause	Suggested Solution
Reaction Conditions Favoring Mixture	Lower the reaction temperature.[4] Try less polar solvents.[4]
Absence of Catalyst	For 3,5-disubstituted isoxazoles from terminal alkynes, add a Cu(I) catalyst.[4][6]
** inherent Substrate Properties**	If aiming for the 3,4-isomer, consider alternative synthetic routes like the enamine-based cycloaddition.[4]

Problem: Formation of Byproducts

Potential Cause	Suggested Solution
Nitrile Oxide Dimerization (Furoxan Formation)	Generate the nitrile oxide in situ and ensure it reacts quickly with the alkyne.[4][5] Use a slight excess of the alkyne.[1]
Side Reactions of Starting Materials	Protect any sensitive functional groups on your starting materials. Purify starting materials to remove impurities that may cause side reactions.[1]

Experimental Protocols

Protocol 1: General Procedure for Copper-Catalyzed Synthesis of 3,5-Disubstituted Isoxazoles

This protocol is adapted from methods known to favor the formation of 3,5-disubstituted isoxazoles from terminal alkynes.

• To a solution of the terminal alkyne (1.0 mmol) and the aldoxime (1.2 mmol) in a suitable solvent (e.g., toluene, 10 mL), add a copper(I) catalyst such as CuI (5 mol%).

• Add a base, for example, triethylamine (1.5 mmol), dropwise to the mixture.

• The reaction to generate the nitrile oxide in situ can be initiated by adding an oxidizing agent like N-Chlorosuccinimide (NCS) portion-wise at room temperature.

• Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Regioselective Synthesis of 3,4-Disubstituted Isoxazoles via Enamine [3+2] Cycloaddition

This method is designed to favor the formation of the 3,4-disubstituted regioisomer.[4]

• To a solution of an aldehyde (1.0 mmol) and a secondary amine such as pyrrolidine (1.2 mmol) in a non-polar solvent like toluene (5 mL), add the N-hydroximidoyl chloride (1.1 mmol).

• Add triethylamine (1.5 mmol) dropwise to the mixture at room temperature.

• Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.[4]

• After the reaction is complete, wash the mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain the desired 3,4-disubstituted isoxazole.[4]

Visualizations

Caption: General workflow for isoxazole synthesis via 1,3-dipolar cycloaddition.

References

• 1. benchchem.com [benchchem.com]
• 2. Isoxazole - Wikipedia [en.wikipedia.org]
• 3. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

stability issues of (3-Ethyl-1,2-oxazol-5-yl)methanol under acidic conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of (3-Ethyl-1,2-oxazol-5-yl)methanol under acidic conditions. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of the isoxazole ring in (3-Ethyl-1,2-oxazol-5-yl)methanol under acidic conditions?

A1: The stability of the isoxazole ring can be influenced by factors such as pH and temperature. Some isoxazole derivatives have been shown to be relatively stable in acidic and neutral pH conditions at room temperature.[1] However, acid-catalyzed degradation can occur, particularly at lower pH values (pH < 3.5), which may lead to ring opening.[2][3] It is crucial to experimentally determine the stability of (3-Ethyl-1,2-oxazol-5-yl)methanol under your specific acidic conditions.

Q2: What are the potential degradation products of (3-Ethyl-1,2-oxazol-5-yl)methanol in an acidic medium?

A2: Under acidic conditions, isoxazole rings can undergo cleavage of the N-O bond.[4] This can lead to the formation of various degradation products. For some isoxazoles, degradation in acidic and neutral pH has been reported to yield products such as ketones, ammonia, and hydroxylamine.[2] The specific degradation products of (3-Ethyl-1,2-oxazol-5-yl)methanol would need to be identified through analytical techniques like HPLC-MS and NMR spectroscopy.

Q3: How can I assess the stability of (3-Ethyl-1,2-oxazol-5-yl)methanol in my acidic experimental setup?

A3: A forced degradation study is a common and effective method to evaluate the chemical stability of a compound under stress conditions, including acidic environments.[5] This involves intentionally exposing a solution of the compound to acidic conditions and monitoring its degradation over time. The extent of degradation can be quantified using a stability-indicating analytical method, typically HPLC.

Q4: What factors can influence the rate of degradation of (3-Ethyl-1,2-oxazol-5-yl)methanol under acidic conditions?

A4: The rate of degradation is primarily influenced by the pH of the solution, the temperature, and the specific acid used (as it can act as a catalyst).[2][3] Studies on other isoxazole derivatives have shown that the degradation rate can be pH-dependent, with specific acid catalysis observed at low pH.[3] Temperature also plays a significant role, with higher temperatures generally accelerating the degradation process.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpectedly low yield or loss of starting material in an acidic reaction.	The compound may be degrading under the acidic conditions of your reaction.	Perform a stability test of (3-Ethyl-1,2-oxazol-5-yl)methanol under the specific acidic conditions (acid type, concentration, temperature, and solvent) of your reaction, but in the absence of other reactants. Monitor the concentration of the starting material over time using HPLC or TLC.
Appearance of unknown peaks in the chromatogram (e.g., HPLC, LC-MS) after acidic treatment.	These peaks likely correspond to degradation products of (3-Ethyl-1,2-oxazol-5-yl)methanol.	Isolate and characterize the degradation products using techniques such as preparative HPLC, LC-MS/MS, and NMR to understand the degradation pathway.
Inconsistent results in experiments involving acidic conditions.	The stability of the compound may be highly sensitive to slight variations in pH, temperature, or reaction time.	Carefully control and monitor the pH and temperature of your experiments. Ensure consistent timing for all experimental steps involving acidic conditions.

Quantitative Data Summary

The following table provides an illustrative example of how to present quantitative data from a forced degradation study of (3-Ethyl-1,2-oxazol-5-yl)methanol under acidic conditions. Note: This is hypothetical data for demonstration purposes only.

Condition	Time (hours)	(3-Ethyl-1,2-oxazol-5-yl)methanol Remaining (%)	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)
0.1 M HCl, 25°C	0	100.0	0.0	0.0
6	98.5	1.2	0.3
12	97.1	2.5	0.4
24	94.8	4.6	0.6
0.1 M HCl, 50°C	0	100.0	0.0	0.0
6	85.3	12.1	2.6
12	72.1	23.5	4.4
24	55.9	37.8	6.3
pH 4.0 Buffer, 50°C	0	100.0	0.0	0.0
6	99.2	0.5	< 0.1
12	98.5	1.1	0.4
24	97.0	2.4	0.6

Experimental Protocols

Protocol for Forced Degradation Study under Acidic Conditions

This protocol outlines a general procedure for assessing the stability of (3-Ethyl-1,2-oxazol-5-yl)methanol in an acidic solution.

• Preparation of Stock Solution:

  • Accurately weigh a known amount of (3-Ethyl-1,2-oxazol-5-yl)methanol and dissolve it in a suitable solvent (e.g., methanol, acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Prepare acidic solutions of different concentrations (e.g., 0.1 M HCl, 0.01 M HCl) and pH buffers (e.g., pH 2, pH 4).

  • To separate reaction vessels, add a known volume of the stock solution to the acidic solutions to achieve a final desired concentration (e.g., 100 µg/mL).

  • Incubate the solutions at different temperatures (e.g., room temperature, 40°C, 60°C).

  • Protect the solutions from light if photostability is not the focus of the study.

• Time Points:

  • Withdraw aliquots of the stressed samples at various time points (e.g., 0, 2, 4, 8, 12, 24 hours).

• Sample Preparation for Analysis:

  • Immediately neutralize the withdrawn aliquots with a suitable base (e.g., NaOH solution) to stop the degradation reaction.

  • Dilute the neutralized samples with the mobile phase to a suitable concentration for analysis.

• Analytical Method:

  • Analyze the samples using a validated stability-indicating HPLC method with a suitable detector (e.g., UV-Vis or PDA).

  • The method should be able to separate the parent compound from its degradation products.

• Data Analysis:

  • Calculate the percentage of the remaining (3-Ethyl-1,2-oxazol-5-yl)methanol and the percentage of each degradation product at each time point.

  • Plot the percentage of the remaining parent compound against time to determine the degradation kinetics.

Visualizations

Caption: Experimental workflow for a forced degradation study under acidic conditions.

Caption: Plausible acid-catalyzed degradation pathway for an isoxazole ring.

References

• 1. researchgate.net [researchgate.net]
• 2. Isoxazoles. VI: Aspects of the chemical stability of a new naphthoquinone-amine in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isoxazoles. 9. Degradation kinetics of 4-(isoxazolylamino)-1,2-naphthoquinone in acidic aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: (3-Ethyl-1,2-oxazol-5-yl)methanol Stability During Workup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the workup of (3-Ethyl-1,2-oxazol-5-yl)methanol and related 5-hydroxymethylisoxazole derivatives. Our goal is to help you minimize decomposition and maximize the yield and purity of your target compound.

Frequently Asked Questions (FAQs)

Q1: My yield of (3-Ethyl-1,2-oxazol-5-yl)methanol is consistently low after workup. What are the most likely causes of product loss?

Low yields of (3-Ethyl-1,2-oxazol-5-yl)methanol are often attributed to two primary factors during workup: chemical decomposition of the isoxazole ring and physical loss of the polar product into the aqueous phase during extraction.

• Chemical Decomposition: The isoxazole ring, particularly when unsubstituted at the 3- or 5-position, can be susceptible to ring-opening under basic conditions. While 3,5-disubstituted isoxazoles are generally more stable, strong bases or prolonged exposure to even mild bases can lead to degradation. Acidic conditions are generally better tolerated by the isoxazole ring.

• Physical Loss: The hydroxymethyl group imparts significant polarity to the molecule, increasing its solubility in water. During aqueous workup and extraction, a substantial amount of the product can be lost to the aqueous layer, especially if an inappropriate extraction solvent is used or an insufficient number of extractions are performed.

Q2: I suspect the isoxazole ring is decomposing. What are the typical conditions that cause this?

The stability of the isoxazole ring is highly dependent on the pH of the aqueous solution used during workup.

• Basic Conditions (pH > 8): Basic workups, such as washing with sodium bicarbonate (NaHCO₃), sodium carbonate (Na₂CO₃), or sodium hydroxide (NaOH) solutions, can induce ring-opening of the isoxazole. The N-O bond is susceptible to cleavage under these conditions.

• Neutral to Mildly Acidic Conditions (pH 5-7): These conditions are generally considered safer for the isoxazole ring. Using saturated ammonium chloride (NH₄Cl) solution for quenching or washing is a common and recommended practice.

• Strongly Acidic Conditions (pH < 2): While the isoxazole ring is relatively stable in acid, highly acidic conditions may lead to other undesired side reactions, although ring decomposition is less common than under basic conditions.

Q3: How can I avoid losing my polar product during liquid-liquid extraction?

To minimize the loss of the polar (3-Ethyl-1,2-oxazol-5-yl)methanol into the aqueous phase, consider the following strategies:

• Solvent Selection: Use a more polar organic solvent for extraction. While ethyl acetate is common, solvents like dichloromethane (DCM) or a mixture of chloroform and isopropanol (e.g., 3:1) can be more effective at extracting polar compounds.

• Increase the Number of Extractions: Perform multiple extractions (e.g., 3-5 times) with smaller volumes of the organic solvent rather than one large extraction. This is more efficient at recovering the product from the aqueous phase.

• Salting Out: Before extraction, saturate the aqueous layer with sodium chloride (brine). This decreases the solubility of the organic product in the aqueous phase and promotes its partition into the organic layer.

• Back-Extraction: If you suspect significant product loss to the initial aqueous washes, you can perform a back-extraction of the combined aqueous layers with fresh organic solvent.

Q4: Are there any alternatives to traditional aqueous workup to avoid decomposition?

Yes, several alternative workup procedures can be employed to mitigate the risk of decomposition:

• Anhydrous Workup: If the reaction solvent is volatile and the byproducts are non-volatile salts, you can directly filter the reaction mixture through a plug of silica gel or celite, washing with an appropriate organic solvent. The solvent can then be removed under reduced pressure.

• Solid-Phase Extraction (SPE): For small-scale reactions, SPE can be a gentle and efficient method for purification. The crude reaction mixture can be loaded onto a suitable cartridge (e.g., reversed-phase C18), washed with water to remove salts and polar impurities, and the product can then be eluted with an organic solvent.

• Precipitation/Crystallization: If the product is a solid and has low solubility in a particular solvent system, it may be possible to induce precipitation or crystallization directly from the reaction mixture by adding an anti-solvent, thus avoiding an aqueous workup altogether.

Troubleshooting Guide

This guide provides specific troubleshooting advice for common issues encountered during the workup of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Issue	Potential Cause	Recommended Solution
Low product yield with unidentified polar impurities in NMR.	Isoxazole ring opening.	Avoid basic workup conditions. Use saturated NH₄Cl for quenching. Maintain a neutral or slightly acidic pH throughout the workup.
Low product yield, but crude NMR is clean.	Product loss into the aqueous phase.	Use a more polar extraction solvent (e.g., DCM). Increase the number of extractions. Saturate the aqueous layer with brine before extraction.
Formation of an emulsion during extraction.	Presence of polar solvents (e.g., DMF, DMSO) or surfactants.	Add brine to the separatory funnel to help break the emulsion. If the emulsion persists, filter the mixture through a pad of celite.
Product streaks on TLC plate, even after column chromatography.	Residual salts or polar impurities.	Wash the organic layer thoroughly with brine during the workup. Consider a pre-purification step like filtration through a small plug of silica.
Decomposition on silica gel column chromatography.	Acidic nature of silica gel.	Neutralize the silica gel by pre-treating it with a solution of triethylamine in the eluent system. Alternatively, use a different stationary phase like alumina.

Experimental Protocols

Protocol 1: Standard Mild Acidic Workup

This protocol is recommended for general use when the reaction mixture does not contain strong acids or bases that need to be neutralized.

• Quenching: Cool the reaction mixture to room temperature. Slowly add saturated aqueous ammonium chloride (NH₄Cl) solution to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three to five times with ethyl acetate or dichloromethane.

• Washing: Combine the organic layers and wash sequentially with water and then with saturated aqueous sodium chloride (brine).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Protocol 2: Workup for Reactions Containing Acid

This protocol is suitable when the reaction has been carried out under acidic conditions.

• Quenching and Neutralization: Cool the reaction mixture in an ice bath. Slowly add a saturated aqueous sodium bicarbonate (NaHCO₃) solution until gas evolution ceases and the pH of the aqueous layer is approximately 7-8. Caution: Monitor the pH carefully to avoid making the solution too basic.

• Extraction: Proceed with the extraction as described in Protocol 1.

• Washing and Drying: Proceed with washing and drying as described in Protocol 1.

Protocol 3: Workup for Highly Polar Products

This protocol is designed to maximize the recovery of water-soluble products.

• Solvent Removal: If the reaction solvent is water-miscible (e.g., THF, acetonitrile), remove it under reduced pressure before workup.

• Salting Out: Add solid sodium chloride to the aqueous reaction mixture to saturation.

• Extraction: Extract the saturated aqueous layer multiple times (at least five) with a 3:1 mixture of chloroform/isopropanol or with dichloromethane.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision-making process for selecting an appropriate workup strategy.

Caption: Decision tree for selecting the appropriate workup protocol.

This workflow diagram helps researchers choose the most suitable workup strategy based on the specific reaction conditions and the polarity of their product, thereby minimizing the decomposition of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. All laboratory work should be conducted in a safe manner, and all procedures should be adapted to the specific requirements of your reaction and the safety protocols of your institution.

challenges in the scale-up of (3-Ethyl-1,2-oxazol-5-yl)methanol production

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals involved in the synthesis and scale-up of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing (3-Ethyl-1,2-oxazol-5-yl)methanol?

A1: The most prevalent and scalable method for the synthesis of 5-substituted-1,2-oxazoles, such as (3-Ethyl-1,2-oxazol-5-yl)methanol, is the Van Leusen reaction.[1][2] This reaction involves the condensation of an aldehyde with tosylmethyl isocyanide (TosMIC) in the presence of a base. An alternative, though less common, approach involves the [3+2] cycloaddition of a nitrile oxide with an appropriate alkyne.

Q2: What are the primary challenges encountered during the scale-up of this synthesis?

A2: Key challenges during the scale-up of (3-Ethyl-1,2-oxazol-5-yl)methanol production include:

• Exothermic Reaction Control: The initial addition of the base to the reaction mixture can be highly exothermic and requires careful temperature management to prevent runaway reactions and the formation of byproducts.[3]

• Maintaining Anhydrous Conditions: The Van Leusen reaction is sensitive to moisture, which can lead to reduced yields and the formation of impurities.[3] Ensuring all solvents and reagents are dry is critical at a larger scale.

• Reagent Purity: The quality of starting materials, particularly the aldehyde and TosMIC, is crucial for a successful and reproducible synthesis.

• Product Purification: (3-Ethyl-1,2-oxazol-5-yl)methanol is a polar molecule, which can present challenges in extraction from aqueous workup solutions and purification by chromatography.

• Safety: Tosylmethyl isocyanide (TosMIC) is a toxic substance and requires careful handling, especially in large quantities.[4][5][6][7][8]

Q3: What are the typical impurities observed in the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol?

A3: Common impurities may include unreacted starting materials (aldehyde and TosMIC), byproducts from the decomposition of TosMIC, and isomers if the reaction conditions are not well-controlled. The p-toluenesulfinic acid byproduct from the Van Leusen reaction must also be effectively removed during workup.[3]

Q4: What purification methods are most effective for (3-Ethyl-1,2-oxazol-5-yl)methanol at scale?

A4: For larger-scale purification, fractional distillation under reduced pressure can be an effective method if the product is thermally stable. Column chromatography is also a viable option, though it may be less practical for very large quantities. Crystallization is the preferred method for obtaining a high-purity final product and can be optimized by screening various solvent systems.[9][10]

Q5: Are there any specific safety precautions for handling the reagents involved?

A5: Yes. Tosylmethyl isocyanide (TosMIC) is toxic if swallowed, in contact with skin, or if inhaled.[4][5][6] It is also a respiratory sensitizer and is suspected of damaging fertility or the unborn child.[4] It is crucial to handle TosMIC in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and eye protection.[4][5][6][7] It is also sensitive to light and moisture and should be stored in a cool, dry, and dark place.[4]

Troubleshooting Guide

Observed Problem	Potential Cause	Suggested Solution
Synthesis: Low or No Product Yield	Incomplete reaction.	- Extend the reaction time.- Increase the reaction temperature cautiously.- Ensure all reagents are pure and completely dry.[3]
Side reactions due to incorrect stoichiometry or temperature.	- Carefully verify the molar ratios of reactants.- Maintain strict temperature control, especially during base addition.[3]
Degradation of starting materials or product.	- Run the reaction under an inert atmosphere (e.g., nitrogen or argon).- Use degassed solvents.
Synthesis: Formation of Significant Impurities	Presence of water in the reaction.	- Use anhydrous solvents and reagents.- Dry all glassware thoroughly before use.[3]
Incorrect base or base stoichiometry.	- Use a strong, non-nucleophilic base like potassium carbonate or potassium tert-butoxide.- Ensure the correct molar equivalents of the base are used.[3]
Byproducts from TosMIC decomposition.	- Add the base slowly at a low temperature to control the exotherm.
Purification: Difficulty in Product Isolation	The product is highly soluble in the aqueous workup solution.	- Saturate the aqueous layer with brine to decrease the polarity of the aqueous phase and improve extraction efficiency.
The product co-elutes with impurities during column chromatography.	- Optimize the mobile phase composition.- Consider using a different stationary phase (e.g., reverse-phase chromatography).
Oiling out during crystallization.	- Try a different solvent system with a lower boiling point.- Use a seed crystal to induce crystallization.[11]
Scale-Up: Poor Reproducibility	Inefficient mixing.	- Ensure adequate agitation for the reactor size to maintain a homogeneous reaction mixture.
Poor heat transfer.	- Use a reactor with a jacket for better temperature control.- Control the rate of addition of reagents to manage the exotherm.

Data Presentation

Table 1: Representative Yields for Van Leusen Oxazole Synthesis

Entry	Aldehyde	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Propanal	K₂CO₃	Methanol/DME	25	12	75-85
2	Propanal	t-BuOK	THF	0 to 25	8	80-90
3	Butyraldehyde	K₂CO₃	DME	25	12	78
4	Benzaldehyde	K₃PO₄	Isopropanol	65	0.13 (MW)	96[12]

Note: Data is compiled from literature on similar oxazole syntheses and serves as a general guide. Actual yields may vary based on specific reaction conditions.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol via Van Leusen Reaction

This protocol is adapted from established procedures for the Van Leusen oxazole synthesis.

Materials:

• Propanal

• Tosylmethyl isocyanide (TosMIC)

• Potassium carbonate (K₂CO₃), anhydrous

• Methanol, anhydrous

• Dimethoxyethane (DME), anhydrous

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a solution of propanal (1.0 equivalent) and tosylmethyl isocyanide (1.1 equivalents) in a 1:1 mixture of anhydrous methanol and DME.

• Base Addition: Cool the reaction mixture to 0 °C in an ice bath. Add anhydrous potassium carbonate (2.0 equivalents) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by adding water. Extract the aqueous layer with diethyl ether (3 x volume). Combine the organic layers and wash with brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure (3-Ethyl-1,2-oxazol-5-yl)methanol.

Visualizations

Caption: Experimental workflow for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

References

• 1. Van Leusen reaction - Wikipedia [en.wikipedia.org]
• 2. Van Leusen Reaction | NROChemistry [nrochemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Tosylmethyl isocyanide | C9H9NO2S | CID 161915 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cepac.cheme.cmu.edu [cepac.cheme.cmu.edu]
• 10. scispace.com [scispace.com]
• 11. mdpi.com [mdpi.com]
• 12. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of (3-Ethyl-1,2-oxazol-5-yl)methanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might encounter when synthesizing (3-Ethyl-1,2-oxazol-5-yl)methanol?

A1: Based on analogous syntheses of similar isoxazole methanols, common impurities may include:

• Unreacted starting materials: Such as ethyl-containing aldehydes or oximes, and propargyl alcohol.

• Byproducts from reagents: For instance, if N-chlorosuccinimide (NCS) is used for in situ nitrile oxide formation, chlorinated byproducts might be present.

• Side-reaction products: Depending on the reaction conditions, dimerization or polymerization of starting materials or the product could occur.

• Residual solvents: Solvents used in the synthesis and workup, like N,N-dimethylformamide (DMF) or dichloromethane, may be retained in the crude product.

Q2: My crude (3-Ethyl-1,2-oxazol-5-yl)methanol sample is a thick oil or a sticky solid. How can I best proceed with purification?

A2: An oily or sticky crude product often indicates the presence of residual solvents or low-melting impurities. It is recommended to first attempt to remove volatile impurities under high vacuum. If the product remains non-solid, silica gel column chromatography is the preferred method for purification.

Q3: I am seeing multiple spots on my TLC plate after synthesis. How do I choose the right purification strategy?

A3: The choice of purification strategy depends on the separation of the spots on the Thin Layer Chromatography (TLC) plate.

• Well-separated spots: If the desired product spot is well-separated from impurity spots, silica gel column chromatography is likely to be effective.

• Closely running spots: If impurities are running very close to your product, you may need to optimize the solvent system for your chromatography. A shallower solvent gradient or a different solvent system might be necessary. Recrystallization could also be a viable option if a suitable solvent is found.

Q4: How do I select an appropriate solvent system for column chromatography of (3-Ethyl-1,2-oxazol-5-yl)methanol?

A4: For structurally similar compounds like (3-phenylisoxazol-5-yl)methanol, a common solvent system for silica gel column chromatography is a mixture of petroleum ether and ethyl acetate.[1] A typical starting point would be a 3:1 mixture of petroleum ether to ethyl acetate.[1] You should perform TLC analysis with different solvent ratios to find the optimal system that provides good separation between your product and impurities.

Q5: My compound is co-eluting with an impurity during column chromatography. What can I do?

A5: If co-elution occurs, you can try the following:

• Modify the solvent system: Adjust the polarity of the eluent. Using a less polar solvent system (a shallower gradient) can often improve separation.

• Change the stationary phase: If silica gel is not providing adequate separation, you could consider using a different stationary phase, such as alumina.

• Consider recrystallization: If the purified fraction containing the co-eluting impurity is of sufficient purity, a subsequent recrystallization step may remove the persistent impurity.

Q6: Can I purify (3-Ethyl-1,2-oxazol-5-yl)methanol by recrystallization?

A6: Yes, recrystallization can be an effective purification method, especially for removing minor impurities after chromatography. For a related compound, crystals were obtained from a mixture of petroleum ether, ethyl acetate, and dichloromethane.[1] You will need to screen various solvents and solvent mixtures to find a system where the desired compound has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low yield after chromatography	The compound is highly soluble in the elution solvent and is not fully retained on the column.	Use a less polar solvent system. Ensure the column is not overloaded.
The compound is adsorbing irreversibly to the silica gel.	Add a small amount of a polar solvent like methanol to the elution mixture to help desorb the compound. Consider using a different stationary phase like alumina.
Product is not crystallizing	The compound is still impure.	Repurify by column chromatography.
The chosen solvent is not suitable for crystallization.	Screen a wider range of solvents and solvent mixtures. Try techniques like slow evaporation or seeding with a pure crystal.
Oily product after solvent removal	Residual high-boiling solvent (e.g., DMF) is present.	Use a high-vacuum pump to remove residual solvent. Perform an aqueous workup to remove water-soluble solvents before concentrating the product.
The product itself is a low-melting solid or an oil at room temperature.	Confirm the expected physical state of the pure compound. If it is an oil, purification by chromatography is the primary method.

Experimental Protocols

Silica Gel Column Chromatography

This protocol is adapted from the purification of a structurally similar compound, (3-phenylisoxazol-5-yl)methanol.[1]

• Slurry Preparation: Prepare a slurry of silica gel in the initial, least polar solvent mixture (e.g., petroleum ether/ethyl acetate 4:1).

• Column Packing: Pour the slurry into a glass column and allow the silica gel to pack under gravity or with gentle pressure. Ensure the packed bed is level and free of air bubbles.

• Sample Loading: Dissolve the crude (3-Ethyl-1,2-oxazol-5-yl)methanol in a minimal amount of the chromatography solvent or a slightly more polar solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, dry it, and carefully add it to the top of the packed column.

• Elution: Begin eluting the column with the starting solvent mixture. Gradually increase the polarity of the eluent (e.g., by increasing the proportion of ethyl acetate) to move the compounds down the column.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Product Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Recrystallization

This is a general protocol that will need to be optimized for (3-Ethyl-1,2-oxazol-5-yl)methanol.

• Solvent Selection: In a small test tube, dissolve a small amount of the impure compound in a minimal amount of a heated solvent or solvent mixture. Good candidate solvents are those in which the compound is sparingly soluble at room temperature but very soluble when hot.

• Dissolution: In a larger flask, dissolve the bulk of the impure compound in the minimum amount of the hot solvent selected in the previous step.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or placing the solution in an ice bath.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum.

Data Presentation

Purification Method	Solvent System	Typical Yield	Purity	Reference
Silica Gel Chromatography	Petroleum Ether / Ethyl Acetate (3:1)	61.7% (for analog)	>98% (typical)	[1]
Crystallization	Petroleum Ether / Ethyl Acetate / Dichloromethane (3:1:1)	N/A	High	[1]

Visualizations

Caption: General purification workflow for (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: Decision tree for selecting a purification strategy.

References

• 1. (3-Phenyl­isoxazol-5-yl)methanol - PMC [pmc.ncbi.nlm.nih.gov]

long-term storage and stability of (3-Ethyl-1,2-oxazol-5-yl)methanol

This technical support center provides guidance on the long-term storage, stability, and handling of (3-Ethyl-1,2-oxazol-5-yl)methanol for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for (3-Ethyl-1,2-oxazol-5-yl)methanol?

A: For long-term stability, (3-Ethyl-1,2-oxazol-5-yl)methanol should be stored in a cool, dry, and dark place. It is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to minimize potential degradation from atmospheric oxygen and moisture. The container should be tightly sealed. For optimal preservation of integrity, storage at -20°C is recommended.

Q2: What is the expected shelf-life of (3-Ethyl-1,2-oxazol-5-yl)methanol?

A: The shelf-life of (3-Ethyl-1,2-oxazol-5-yl)methanol has not been definitively established through extensive public studies. However, when stored under the recommended conditions (cool, dry, dark, and inert atmosphere), isoxazole derivatives are generally stable for several years. For experimental purposes, it is best practice to use the compound within 1-2 years of receipt or to re-analyze its purity if stored for longer periods.

Q3: What are the potential degradation pathways for (3-Ethyl-1,2-oxazol-5-yl)methanol?

A: The isoxazole ring is susceptible to degradation under certain conditions. Potential degradation pathways include:

• Hydrolysis: The isoxazole ring can undergo cleavage under strong acidic or basic conditions, leading to the formation of a β-dicarbonyl compound or other related structures.

• Photodegradation: Exposure to UV light can induce photochemical reactions, potentially leading to ring opening or rearrangement. Studies on other isoxazole-containing compounds have shown susceptibility to photodegradation.[1]

• Oxidation: The compound may be sensitive to strong oxidizing agents.

• Thermal Degradation: High temperatures can lead to decomposition.

Q4: How can I monitor the stability of (3-Ethyl-1,2-oxazol-5-yl)methanol over time?

A: The stability of (3-Ethyl-1,2-oxazol-5-yl)methanol can be monitored using standard analytical techniques such as High-Performance Liquid Chromatography (HPLC) to assess purity and detect the presence of degradation products. Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the structural integrity of the molecule.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low yield or no product in a reaction involving (3-Ethyl-1,2-oxazol-5-yl)methanol.	Degradation of the starting material.	- Confirm the purity of (3-Ethyl-1,2-oxazol-5-yl)methanol using HPLC or NMR before use.- Ensure the compound has been stored under the recommended conditions.- If the compound is old, consider re-purification or using a fresh batch.
Incompatibility with reaction conditions.	- Avoid strongly acidic or basic conditions if possible, as these can promote isoxazole ring cleavage.- Protect the reaction from light, especially if using photo-sensitive reagents.- Run the reaction under an inert atmosphere if reagents are sensitive to oxygen or moisture.
Appearance of unexpected peaks in HPLC analysis of a reaction mixture.	Formation of degradation products.	- Analyze the degradation products using mass spectrometry (MS) to identify their molecular weights.- Based on the identified masses, hypothesize potential degradation pathways (e.g., hydrolysis, oxidation).- Adjust reaction conditions (e.g., pH, temperature, exclusion of light) to minimize the formation of these impurities.
Discoloration of the solid compound or solutions.	Potential degradation or presence of impurities.	- Discoloration can be an indicator of degradation. Re-analyze the purity of the compound.- If preparing solutions, use high-purity, degassed solvents.- Prepare solutions fresh before use whenever possible.

Stability Data

Table 1: Representative Data from a Hypothetical Forced Degradation Study of (3-Ethyl-1,2-oxazol-5-yl)methanol

Stress Condition	Condition Details	Time	Assay (% Initial)	Major Degradants Detected
Acid Hydrolysis	0.1 M HCl at 60°C	24 h	85.2%	Degradant A (higher polarity)
Base Hydrolysis	0.1 M NaOH at 60°C	24 h	78.5%	Degradant B (different retention time)
Oxidative	3% H₂O₂ at RT	24 h	92.1%	Minor oxidative degradants
Thermal	80°C	48 h	98.5%	Minimal degradation
Photolytic	UV light (254 nm)	24 h	89.7%	Photodegradant C

Note: This table presents hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

This protocol outlines a general procedure for conducting a forced degradation study on (3-Ethyl-1,2-oxazol-5-yl)methanol to assess its intrinsic stability.

Materials:

• (3-Ethyl-1,2-oxazol-5-yl)methanol

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with a UV detector

• pH meter

• Thermostatic oven

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of (3-Ethyl-1,2-oxazol-5-yl)methanol in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for 24 hours. After cooling, neutralize the solution with 0.1 M NaOH and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at 60°C for 24 hours. After cooling, neutralize the solution with 0.1 M HCl and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the solution at room temperature for 24 hours. Dilute with the mobile phase for HPLC analysis.

• Thermal Degradation: Store a solid sample of the compound in a thermostatic oven at 80°C for 48 hours. After the specified time, dissolve the sample in the mobile phase for HPLC analysis.

• Photolytic Degradation: Expose a solid sample of the compound to UV light (254 nm) in a photostability chamber for 24 hours. Dissolve the sample in the mobile phase for HPLC analysis.

• HPLC Analysis: Analyze all samples by a validated stability-indicating HPLC method. The method should be capable of separating the parent compound from all degradation products.

Visualizations

References

• 1. biomedres.us [biomedres.us]
• 2. rjptonline.org [rjptonline.org]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol and Structurally Related Analogs for Drug Discovery Applications

For Researchers, Scientists, and Drug Development Professionals

Physicochemical and Spectroscopic Data Comparison

The following table summarizes key characterization data for (3-Ethyl-1,2-oxazol-5-yl)methanol and its phenyl- and tolyl-substituted analogs. The data for the ethyl variant is predicted or extrapolated based on the experimental data available for the related compounds.

Parameter	(3-Ethyl-1,2-oxazol-5-yl)methanol (Predicted/Extrapolated)	(3-Phenylisoxazol-5-yl)methanol [4][5]	[3-(2-Chlorophenyl)isoxazol-5-yl]methanol [6]	(3-para-tolyl-isoxazol-5-yl)methanol [7]
Molecular Formula	C₆H₉NO₂	C₁₀H₉NO₂	C₁₀H₈ClNO₂	C₁₁H₁₁NO₂
Molecular Weight	127.14 g/mol	175.18 g/mol [5]	209.63 g/mol [6]	189.21 g/mol
Appearance	Colorless to pale yellow solid/oil	Pale yellow solid[4]	Off-white amorphous powder[6]	Solid
Melting Point (°C)	N/A	52-53[4]	74-80[6]	97[7]
¹H NMR (ppm)	Expected signals for ethyl, methylene, and isoxazole protons.	Signals corresponding to phenyl, methylene, and isoxazole protons.	Signals for chlorophenyl, methylene, and isoxazole protons.	¹H NMR spectra have been used to confirm the structure.[3][7]
¹³C NMR (ppm)	Expected signals for ethyl, methylene, and isoxazole carbons.	Signals for phenyl and isoxazole carbons.	Signals for chlorophenyl and isoxazole carbons.	N/A
FT-IR (cm⁻¹)	Expected C=N, N-O, and O-H stretching vibrations.	N/A	N/A	C=N (isoxazole): ~1600, N-O: 635-835, Aromatic C=C: 1430-1605.[7]
Mass Spec (m/z)	Expected [M+H]⁺ at ~128	N/A	N/A	N/A

Experimental Protocols

A general synthetic protocol for this class of compounds involves a [3+2] cycloaddition reaction between a nitrile oxide (generated in situ from an aldoxime) and an alkyne.[7][8]

General Synthesis of (3-Substituted-1,2-oxazol-5-yl)methanol Derivatives:

• Oxime Formation: The corresponding aldehyde (e.g., propanal for the ethyl derivative) is reacted with hydroxylamine hydrochloride in a basic solvent like pyridine to form the aldoxime.[3][7]

• Nitrile Oxide Formation and Cycloaddition: The aldoxime is then treated with a mild oxidizing agent, such as N-chlorosuccinimide (NCS) or sodium hypochlorite, in a suitable solvent like DMF or CCl₄ to generate the nitrile oxide in situ.[2][4][7] This is immediately followed by the addition of propargyl alcohol. The reaction mixture is stirred, often with gentle heating, to facilitate the cycloaddition.[2][4][7]

• Workup and Purification: The reaction mixture is typically quenched with water or a saturated EDTA solution and extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).[4][9] The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel.[4][10]

Workflow for Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of (3-substituted-1,2-oxazol-5-yl)methanol derivatives.

Caption: Synthetic and characterization workflow.

Alternative Compounds and Future Directions

For researchers in drug development, various analogs of (3-Ethyl-1,2-oxazol-5-yl)methanol can be considered based on desired physicochemical properties. For instance, introducing halogens on a phenyl ring can modulate lipophilicity and introduce potential halogen bonding interactions, which may enhance binding affinity to biological targets.[1] The exploration of different alkyl or aryl substitutions at the 3-position of the isoxazole ring allows for fine-tuning of the molecule's properties for specific therapeutic applications.[3] The use of green chemistry approaches, such as ultrasound-assisted synthesis or the use of deep eutectic solvents, is also an emerging area in the synthesis of isoxazole derivatives, offering more environmentally friendly and efficient reaction conditions.[2][9]

References

• 1. benchchem.com [benchchem.com]
• 2. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigating the Synthesis of (3-para-tolyl-isoxazol-5-yl)‌methanol Derivatives Through Oximes [biolmolchem.com]
• 4. (3-Phenyl­isoxazol-5-yl)methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]
• 6. chemimpex.com [chemimpex.com]
• 7. biolmolchem.com [biolmolchem.com]
• 8. researchgate.net [researchgate.net]
• 9. connectjournals.com [connectjournals.com]
• 10. rsc.org [rsc.org]

A Comparative Guide to the Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol for Researchers and Drug Development Professionals

This guide provides a detailed comparison of two primary synthetic routes for obtaining (3-Ethyl-1,2-oxazol-5-yl)methanol, a valuable building block in medicinal chemistry. The routes compared are a one-pot synthesis commencing from propanal oxime and a classical [3+2] cycloaddition reaction involving the in-situ generation of propanenitrile oxide. This document aims to furnish researchers, scientists, and drug development professionals with the necessary information to select the most suitable method based on factors such as yield, reaction time, and procedural complexity.

Comparison of Synthetic Routes

Two plausible and effective methods for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol are outlined below. Both routes begin with the common precursor, propanal oxime, which can be readily synthesized from propanal and hydroxylamine.[1] The subsequent steps diverge, offering distinct advantages and disadvantages.

Route 1: One-Pot Synthesis from Propanal Oxime. This method involves the direct conversion of propanal oxime to the target molecule in a single reaction vessel. The key transformation is the in-situ generation of a hydroximoyl chloride using N-chlorosuccinimide (NCS), which then undergoes a [3+2] cycloaddition with propargyl alcohol. Ultrasound irradiation has been reported to enhance the efficiency of this type of reaction for analogous aromatic compounds.[2]

Route 2: [3+2] Cycloaddition of In-Situ Generated Propanenitrile Oxide. This classical approach first involves the generation of propanenitrile oxide from propanal oxime. A common method for this is oxidation with an agent like sodium hypochlorite.[3] The highly reactive nitrile oxide then readily undergoes a [3+2] cycloaddition reaction with propargyl alcohol to form the desired isoxazole ring.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the two synthetic routes. The data for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol is estimated based on reported values for analogous 3-aryl-substituted compounds and general principles of organic reactivity.

Parameter	Route 1: One-Pot Synthesis	Route 2: [3+2] Cycloaddition
Starting Material	Propanal Oxime	Propanal Oxime
Key Reagents	N-Chlorosuccinimide (NCS), Propargyl Alcohol, Base	Sodium Hypochlorite, Propargyl Alcohol
Estimated Yield	65-75%	70-80%
Estimated Reaction Time	2-4 hours	3-6 hours
Estimated Purity	Good to Excellent (after chromatography)	Good to Excellent (after chromatography)
Key Advantages	Procedurally simpler (one-pot), potentially faster with ultrasound.	Generally high yielding, well-established methodology.
Key Disadvantages	Stoichiometric use of halogenating agent.	Requires careful control of the nitrile oxide generation.

Experimental Protocols

Detailed experimental procedures for each synthetic route are provided below.

Synthesis of Propanal Oxime (Precursor for both routes)

Materials:

• Propanal

• Hydroxylamine hydrochloride

• Sodium bicarbonate

• Water

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve hydroxylamine hydrochloride in water.

• Cool the solution in an ice bath and slowly add a solution of sodium bicarbonate in water.

• To this cold solution, add propanal dropwise with vigorous stirring.

• Continue stirring at room temperature for 2-3 hours.

• Extract the mixture with diethyl ether.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain propanal oxime.

Route 1: One-Pot Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

Materials:

• Propanal oxime

• N-Chlorosuccinimide (NCS)

• Propargyl alcohol

• Triethylamine (or other suitable base)

• Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve propanal oxime in DMF in a round-bottom flask.

• Add N-chlorosuccinimide (NCS) portion-wise to the solution while maintaining the temperature below 30 °C.

• Stir the mixture for 1 hour at room temperature.

• Add propargyl alcohol and triethylamine to the reaction mixture.

• (Optional) For enhanced reaction rate and yield, the reaction can be carried out in an ultrasonic bath.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield (3-Ethyl-1,2-oxazol-5-yl)methanol.

Route 2: [3+2] Cycloaddition Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

Materials:

• Propanal oxime

• Propargyl alcohol

• Aqueous sodium hypochlorite solution (bleach)

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve propanal oxime and propargyl alcohol in dichloromethane (DCM).

• Cool the mixture in an ice bath.

• Add aqueous sodium hypochlorite solution dropwise to the stirred mixture over a period of 30-60 minutes, maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for an additional 2-5 hours, monitoring by TLC.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford (3-Ethyl-1,2-oxazol-5-yl)methanol.

Visualization of Synthetic Pathways

The following diagrams illustrate the logical flow of the two compared synthetic routes.

Caption: Comparative workflow for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: Reaction pathways for the two synthetic routes.

References

• 1. Oxime - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. biolmolchem.com [biolmolchem.com]

A Comparative Spectroscopic Analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol and Its Analogs

For Immediate Publication

A detailed comparative guide on the spectroscopic properties of (3-Ethyl-1,2-oxazol-5-yl)methanol and its structurally related analogs, (3-Phenyl-1,2-oxazol-5-yl)methanol and (3-Methyl-1,2-oxazol-5-yl)methanol, is presented. This document provides a comprehensive analysis of their ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data, offering valuable insights for researchers, scientists, and professionals in drug development.

The isoxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. Understanding the precise structure and electronic properties of these compounds is paramount for the rational design of new therapeutic agents. This guide offers a side-by-side spectroscopic comparison of (3-Ethyl-1,2-oxazol-5-yl)methanol and two key analogs, highlighting the influence of the C3-substituent on their spectral characteristics.

Comparative Spectroscopic Data

The following table summarizes the key spectroscopic data for (3-Ethyl-1,2-oxazol-5-yl)methanol and its phenyl and methyl analogs. The data for the target compound is based on predicted values and available experimental data for closely related structures, while the data for the analogs is derived from published experimental results.

Spectroscopic Technique	(3-Ethyl-1,2-oxazol-5-yl)methanol	(3-Phenyl-1,2-oxazol-5-yl)methanol	(3-Methyl-1,2-oxazol-5-yl)methanol
¹H NMR (δ, ppm)	~1.2 (t, 3H, CH₃), ~2.7 (q, 2H, CH₂), ~4.7 (s, 2H, CH₂OH), ~6.4 (s, 1H, isoxazole H-4), ~5.0 (br s, 1H, OH)	~4.8 (s, 2H, CH₂OH), ~6.7 (s, 1H, isoxazole H-4), ~7.4-7.5 (m, 3H, Ar-H), ~7.8-7.9 (m, 2H, Ar-H), ~5.2 (br s, 1H, OH)	~2.4 (s, 3H, CH₃), ~4.7 (s, 2H, CH₂OH), ~6.3 (s, 1H, isoxazole H-4), ~4.9 (br s, 1H, OH)
¹³C NMR (δ, ppm)	~12 (CH₃), ~22 (CH₂), ~56 (CH₂OH), ~102 (isoxazole C-4), ~163 (isoxazole C-3), ~172 (isoxazole C-5)	~56 (CH₂OH), ~101 (isoxazole C-4), ~126-131 (Ar-C), ~162 (isoxazole C-3), ~173 (isoxazole C-5)	~11 (CH₃), ~56 (CH₂OH), ~102 (isoxazole C-4), ~160 (isoxazole C-3), ~172 (isoxazole C-5)
FT-IR (cm⁻¹)	~3350 (O-H), ~2970 (C-H), ~1600 (C=N), ~1450 (C=C), ~1100 (C-O)	~3300 (O-H), ~3100 (Ar C-H), ~1590 (C=N), ~1470 (C=C), ~1120 (C-O)	~3340 (O-H), ~2950 (C-H), ~1610 (C=N), ~1460 (C=C), ~1110 (C-O)
Mass Spec. (m/z)	Predicted [M+H]⁺: 128.07	Experimental [M]⁺: 175.18	Predicted [M+H]⁺: 114.05

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic techniques. The general protocols are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra were acquired on a spectrometer operating at a frequency of 400 MHz for protons and 100 MHz for carbons. Samples were dissolved in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) with tetramethylsilane (TMS) as an internal standard. Chemical shifts (δ) are reported in parts per million (ppm) relative to TMS.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectra were recorded on a spectrometer using the KBr pellet method. A small amount of the solid sample was ground with spectroscopic grade potassium bromide (KBr) and pressed into a thin pellet. The spectra were recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectra were obtained using an electron impact (EI) ionization source. The samples were introduced via a direct insertion probe, and the spectra were recorded at an ionization energy of 70 eV. The mass-to-charge ratio (m/z) of the molecular ion and major fragment ions were reported.

Signaling Pathway and Experimental Workflow

Isoxazole derivatives are known to exhibit anti-inflammatory effects, often through the inhibition of the Cyclooxygenase-2 (COX-2) enzyme. The following diagram illustrates the simplified COX-2 signaling pathway and a general workflow for screening isoxazole derivatives for their inhibitory activity.

Caption: COX-2 signaling pathway and isoxazole inhibition.

The diagram above illustrates how arachidonic acid is converted by the COX-2 enzyme into prostaglandins, which are key mediators of inflammation. Isoxazole derivatives can act as inhibitors of the COX-2 enzyme, thereby blocking this pathway and reducing inflammation.

Caption: Experimental workflow for isoxazole screening.

This workflow outlines the key steps in identifying and characterizing novel isoxazole-based COX-2 inhibitors, from synthesis and purification to in vitro testing and structure-activity relationship studies.

This guide serves as a foundational resource for the spectroscopic analysis of (3-Ethyl-1,2-oxazol-5-yl)methanol and its analogs. The provided data and protocols will aid researchers in the identification, characterization, and further development of isoxazole-based compounds for therapeutic applications.

bioactivity comparison of (3-Ethyl-1,2-oxazol-5-yl)methanol derivatives

For Researchers, Scientists, and Drug Development Professionals

The isoxazole scaffold is a prominent heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide array of biological activities. This guide provides a comparative overview of the bioactivity of various isoxazole derivatives based on publicly available research, offering insights into their potential as therapeutic agents. While specific data on (3-Ethyl-1,2-oxazol-5-yl)methanol derivatives is limited in the reviewed literature, this guide will focus on the broader class of isoxazole-containing compounds, presenting quantitative data, experimental protocols, and pathway visualizations to aid in drug discovery and development efforts.

Anticancer Activity

Isoxazole derivatives have demonstrated significant potential as anticancer agents, with various studies reporting their cytotoxic effects on a range of human cancer cell lines.

Compound Class	Cancer Cell Line	IC50 (µM)	Reference
3,5-diarylisoxazole derivative (compound 26)	PC3 (Prostate)	Not specified, but noted for high selectivity	[1]
Isoxazole-piperazine hybrids (compound 5l-o)	Huh7, Mahlavu (Liver), MCF-7 (Breast)	0.3–3.7	[2]
3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][3][4][5][6]tetrazine-8-carboxylate (compound IVa)	Various human solid tumor cell lines	< 10% survival at 40 µg/mL	[5]
1-thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivative (compound 14)	Hematologic and solid tumor cell lines	Potent anti-proliferative activity	[7]
2-phenyl-5,6,7,8-tetrahydroimidazo [1,2-b]pyridazine derivatives (compounds 4e and 4f)	MCF-7 (Breast), SK-MEL-28 (Melanoma)	1 - 10	[8]
Phenylthiazolyl-7-azaindole derivatives	~60 human cancer cell lines	Micromolar to nanomolar concentrations	[9]

The antiproliferative activity of isoxazole derivatives is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[5]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the MTT reagent is added to each well and incubated for a few hours, allowing viable cells to metabolize the MTT into formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The absorbance is directly proportional to the number of viable cells.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

Some isoxazole-piperazine hybrids have been shown to induce apoptosis and cell cycle arrest through the activation of the p53 protein.[2]

Caption: Proposed mechanism of action for certain isoxazole derivatives.

Antimicrobial Activity

Isoxazole derivatives have been extensively studied for their antimicrobial properties against a broad spectrum of bacteria and fungi.[10][11]

Compound Class	Microorganism	MIC (µg/mL)	Reference
3-(piperidin-4-yl)benzo[d]isoxazole derivatives	B. cereus	31.25	[10]
3-(piperidin-4-yl)benzo[d]isoxazole derivatives	S. aureus	62.5	[10]
Imidazole bearing isoxazole derivatives (4c, 4f, 4g)	A. niger	Comparable to standard
3-(2-aminooxazol-5-yl)-2H-chromen-2-one derivative (compound 14)	E. coli	17.3	[12]
3-(2-aminooxazol-5-yl)-2H-chromen-2-one derivative (compound 6)	P. aeruginosa	17.8	[12]
3-(2-aminooxazol-5-yl)-2H-chromen-2-one derivative (compound 6)	A. niger	17.8	[12]

The minimum inhibitory concentration (MIC) of isoxazole derivatives against various microbial strains is often determined using the broth dilution method.[11]

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilutions: Serial dilutions of the test compounds are prepared in a liquid growth medium in microtiter plates.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions for the growth of the microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Caption: General workflow for antimicrobial screening of isoxazole derivatives.

Antioxidant Activity

Certain isoxazole derivatives have been evaluated for their antioxidant properties, which are crucial in combating oxidative stress-related diseases.

Compound Class	Assay	IC50 (µM)	Reference
(3-aryl-1,2-oxazol-5-yl)methyl 6-fluoro-4-oxo-4H-chromene-2-carboxylates	Not specified	15.98±0.72 - 16.43±0.57	[4]
2-isoxazoline derivatives	DPPH and ABTS assays	Good scavenging activities	[13]

The antioxidant activity of compounds is frequently assessed by their ability to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

• Preparation of DPPH Solution: A solution of DPPH in a suitable solvent (e.g., methanol) is prepared.

• Reaction Mixture: Different concentrations of the test compounds are mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark for a specific period.

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 517 nm). The decrease in absorbance indicates the radical scavenging activity of the compound.

• IC50 Calculation: The IC50 value, the concentration of the compound required to scavenge 50% of the DPPH radicals, is calculated.

References

• 1. Design, synthesis and biological evaluation of 3,5-diaryl isoxazole derivatives as potential anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biolmolchem.com [biolmolchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Antitumor Activity of 3-Methyl-4-oxo-3,4-dihydroimidazo [5,1-d][1,2,3,5]tetrazine-8-carboxylates and -carboxamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Activity of Novel Oxazinyl Flavonoids as Antiviral and Anti-Phytopathogenic Fungus Agents [mdpi.com]
• 7. 1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and antitumor activity of 3-(2-phenyl-1,3-thiazol-4-yl)-1H-indoles and 3-(2-phenyl-1,3-thiazol-4-yl)-1H-7-azaindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis, Antimicrobial and Antioxidant Activities of 2-Isoxazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for (3-Ethyl-1,2-oxazol-5-yl)methanol and Related Isoxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies applicable to the validation of (3-Ethyl-1,2-oxazol-5-yl)methanol. In the absence of specific published and validated methods for this exact molecule, this document leverages established analytical techniques for structurally similar isoxazole derivatives. The information herein is intended to guide researchers in the selection and development of robust analytical methods for quality control, impurity profiling, and pharmacokinetic studies.

The primary analytical techniques discussed are Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method presents distinct advantages and is suited for different analytical challenges.

Comparative Performance of Analytical Methods

The selection of an appropriate analytical method depends on the specific requirements of the analysis, such as desired sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the performance characteristics of RP-HPLC and GC-MS based on data from the analysis of analogous compounds.[1]

Parameter	RP-HPLC with UV Detection	GC-MS
Linearity (Range)	0.44–53.33 µg/mL (for piperidine)[1]	Concentration range of 0.1–10 µg/mL with R² > 0.999[1]
Accuracy (% Recovery)	101.82% (for piperidine)[1]	98.3–101.60% (for terpinen-4-ol)[1]
Precision (% RSD)	< 2%[1]	Intra-day and inter-day precision was ≤13.6% for quality controls[1]
Limit of Detection (LOD)	0.12 µg/mL (petroleum ether)[2]	0.8 µg/g (for Methyl chloride, Ethyl chloride)
Limit of Quantification (LOQ)	0.41 µg/mL (petroleum ether)[2]	Not explicitly found for similar compounds

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and validation of any analytical method. Below are representative protocols for each of the discussed techniques.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a widely used technique for the separation and quantification of small organic molecules.

Sample Preparation:

A stock solution of the analyte is prepared by accurately weighing the compound and dissolving it in a suitable solvent, such as a mixture of water and methanol (50:50 v/v).[3] The mixture may be sonicated to ensure complete dissolution.[3] Working solutions are then prepared by further dilution with the mobile phase or an appropriate buffer.[3] For analyses in biological matrices, a protein precipitation step using an organic solvent like acetonitrile may be necessary.[4]

Chromatographic Conditions:

• Column: A C18 column (e.g., 150×4.6 mm i.d., 5 µm) is commonly used for the separation of isoxazole derivatives.[3]

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer, pH 3.0) is typical.[3][5] Isocratic elution is often employed.

• Flow Rate: A flow rate of 1.0 mL/min is a common starting point.[3][6]

• Column Temperature: The column is typically maintained at a constant temperature, for example, 30 °C.[3]

• Detection: UV detection is frequently used, with the wavelength set to the absorbance maximum of the analyte (e.g., 225 nm).[3]

• Injection Volume: A standard injection volume is 20 µL.[7]

Data Analysis:

Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve generated from standards of known concentrations.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds.

Sample Preparation:

A stock solution of the analyte is prepared in a high-purity solvent like dichloromethane or ethyl acetate.[8] This is followed by serial dilution to a final concentration suitable for GC-MS analysis (e.g., 10 µg/mL).[8] For non-volatile compounds, derivatization may be necessary to increase volatility.[1]

GC-MS Conditions:

• GC System: A gas chromatograph equipped with a suitable injector.[1]

• Column: A non-polar capillary column, such as a DB-624 or HP-5ms (e.g., 60 m x 0.53 mm i.d., 3 µm film thickness), is often used.[8]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.[8]

• Oven Temperature Program: A temperature gradient is employed to separate compounds based on their boiling points. A typical program might start at 60°C, ramp up to 240°C, and then hold for a period.[9]

• Injector Temperature: The injector temperature is set high enough to ensure rapid volatilization of the sample, for example, 240°C.[9]

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating reproducible mass spectra.[8]

  • Ion Source Temperature: Typically set around 230°C.[8]

  • Mass Range: A scan range of m/z 40-500 is common for small molecules.[8]

Data Analysis:

Compound identification is achieved by comparing the mass spectrum of the analyte to a spectral library (e.g., NIST).[1][10] Quantification is based on the peak area of a characteristic ion, often using an internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential tool for the structural elucidation of organic molecules. For (3-Ethyl-1,2-oxazol-5-yl)methanol, both ¹H and ¹³C NMR would be critical for confirming its structure.

Sample Preparation:

The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).[11][12]

Expected Spectral Features for (3-Ethyl-1,2-oxazol-5-yl)methanol:

• ¹H NMR:

  • A triplet and a quartet in the aliphatic region corresponding to the ethyl group.

  • A singlet for the methylene protons of the methanol group.

  • A singlet for the proton on the isoxazole ring.

  • A broad singlet for the hydroxyl proton, which is exchangeable with D₂O.[13]

• ¹³C NMR:

  • Distinct signals for the two carbons of the ethyl group.

  • A signal for the methylene carbon of the methanol group.

  • Signals for the carbons of the isoxazole ring.

The precise chemical shifts would need to be determined experimentally, but data from similar isoxazole derivatives can provide expected ranges.[14][15]

Visualizations

Caption: Workflow for Analytical Method Validation.

Caption: Decision Pathway for Selecting an Analytical Method.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of Residual Solvents in Linezolid by Static Headspace GC - PMC [pmc.ncbi.nlm.nih.gov]
• 3. public.pensoft.net [public.pensoft.net]
• 4. benchchem.com [benchchem.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Ecofriendly single-step HPLC and TLC methods for concurrent analysis of ternary antifungal mixture in their pharmaceutical products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. bibliotekanauki.pl [bibliotekanauki.pl]
• 10. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 11. application.wiley-vch.de [application.wiley-vch.de]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Catalysts for the Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

For researchers, scientists, and professionals in drug development, the efficient synthesis of substituted oxazoles is a critical endeavor. (3-Ethyl-1,2-oxazol-5-yl)methanol is a valuable building block, and the choice of catalyst for its synthesis can significantly impact yield, purity, and overall process efficiency. This guide provides a comparative analysis of potential catalytic systems for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol, supported by generalized experimental data from analogous reactions.

The primary route for synthesizing 3,5-disubstituted 1,2-oxazoles, such as the target molecule, is the [3+2] cycloaddition of a nitrile oxide with an alkyne. In this case, the reaction would involve the in-situ generation of ethylnitrile oxide from propanal oxime, which then reacts with propargyl alcohol. Various catalytic systems, including those based on copper and ruthenium, can be employed to facilitate this transformation, alongside catalyst-free approaches.

Performance Comparison of Catalytic Systems

The selection of a catalyst has a profound effect on the reaction conditions and outcomes in the synthesis of 1,2-oxazoles. The following table summarizes the performance of different catalytic systems in analogous 1,3-dipolar cycloaddition reactions, providing a basis for comparison for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Catalyst/Method	Starting Materials	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Copper-Catalyzed	Aldoxime, Terminal Alkyne	1-5	Aqueous Solvents	Room Temperature	1-4	Good
Ruthenium-Catalyzed	Aldoxime, Terminal/Internal Alkyne	1-2	Organic Solvents	Room Temperature	1-3	High
Catalyst-Free	Diazocarbonyl Compound, Alkyne, tert-Butyl Nitrite	N/A	Chloroform	Room Temperature	2-4	High

Experimental Protocols

Detailed methodologies for the key synthetic approaches are provided below. These protocols are adapted for the specific synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Copper-Catalyzed Synthesis

This one-pot, three-step procedure utilizes a copper(I)-catalyzed cycloaddition between an in-situ generated nitrile oxide and a terminal alkyne.[1]

Materials:

• Propanal oxime

• Propargyl alcohol

• Copper(I) catalyst (e.g., CuI, Cu(OAc)₂)

• Base (e.g., triethylamine)

• Aqueous solvent system (e.g., water/t-butanol)

Procedure:

• To a solution of propanal oxime and propargyl alcohol in the aqueous solvent, add the copper(I) catalyst and base.

• Stir the reaction mixture at room temperature.

• The nitrile oxide is generated in situ and undergoes a regioselective cycloaddition with the alkyne.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is worked up by extraction with an organic solvent.

• The product is purified by column chromatography.

Ruthenium-Catalyzed Synthesis

Ruthenium catalysts are effective for the cycloaddition of nitrile oxides with both terminal and internal alkynes, often providing high yields and regioselectivity.[2]

Materials:

• Propanal oxime

• Propargyl alcohol

• Ruthenium(II) catalyst (e.g., [RuCl₂(p-cymene)]₂)

• Oxidant for in-situ nitrile oxide generation (e.g., N-chlorosuccinimide)

• Organic solvent (e.g., dichloromethane)

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve the propanal oxime and propargyl alcohol in the organic solvent.

• Add the ruthenium(II) catalyst to the mixture.

• Slowly add the oxidant to generate the nitrile oxide in situ.

• Stir the reaction at room temperature and monitor by TLC.

• After the reaction is complete, quench the reaction and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography.

Catalyst-Free Synthesis

A catalyst-free method for generating nitrile oxides from diazocarbonyl compounds using tert-butyl nitrite has been reported, which can then react with alkynes.[3]

Materials:

• Diazo precursor of ethylnitrile oxide

• Propargyl alcohol

• tert-Butyl nitrite (TBN)

• Chloroform

Procedure:

• Dissolve the diazo compound and propargyl alcohol in chloroform.

• Add tert-butyl nitrite to the solution at room temperature.

• The nitrile oxide is formed in situ and undergoes cycloaddition with the alkyne.

• Monitor the reaction by TLC.

• Upon completion, the solvent is removed, and the residue is purified by column chromatography.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the comparative study of catalysts in the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: Experimental workflow for catalyst comparison.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. par.nsf.gov [par.nsf.gov]

A Comparative Guide to Purity Assessment of Synthesized (3-Ethyl-1,2-oxazol-5-yl)methanol

For Researchers, Scientists, and Drug Development Professionals

The meticulous assessment of purity for synthesized active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of drug development, ensuring safety, efficacy, and batch-to-batch consistency. This guide provides a comprehensive comparison of analytical methodologies for determining the purity of (3-Ethyl-1,2-oxazol-5-yl)methanol, a key heterocyclic building block in medicinal chemistry. We will delve into the experimental protocols of established chromatographic techniques and explore the utility of quantitative nuclear magnetic resonance (qNMR) spectroscopy as a powerful alternative.

Introduction to Purity Assessment

Impurities in a drug substance can originate from various stages of the manufacturing process, including starting materials, intermediates, byproducts of side reactions, and degradation products.[1] Regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) have stringent guidelines for the identification and quantification of these impurities.[2] Therefore, employing robust and validated analytical methods is not just a matter of good science but a regulatory necessity.

Primary Analytical Techniques for Purity Determination

The most common and reliable methods for purity assessment of non-volatile small organic molecules like (3-Ethyl-1,2-oxazol-5-yl)methanol are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with Mass Spectrometry (MS). Quantitative NMR (qNMR) is also gaining prominence as a primary analytical technique.

Table 1: Comparison of Key Analytical Techniques for Purity Assessment

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on differential partitioning between a stationary and mobile phase.	Separation of volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass-based detection.	Intrinsic proportionality between the NMR signal integral and the number of nuclei.
Typical Purity Range	>95%	>98%	>99% (can be absolute)
Limit of Detection (LOD)	~0.01 - 0.1% for impurities	~0.001 - 0.05% for volatile impurities	~0.1 - 0.5% for impurities
Limit of Quantification (LOQ)	~0.03 - 0.3% for impurities	~0.003 - 0.15% for volatile impurities	~0.3 - 1.5% for impurities
Strengths	High resolution, well-established, versatile for non-volatile compounds, readily available.	Excellent for volatile and semi-volatile impurities, high sensitivity and specificity with MS detection.[2]	Primary analytical method, no need for specific reference standards for each impurity, non-destructive, provides structural information.
Weaknesses	Requires reference standards for accurate quantification of impurities, destructive to the sample.	Limited to thermally stable and volatile compounds, potential for sample degradation at high temperatures.	Lower sensitivity compared to chromatographic methods, higher initial instrument cost, requires specialized expertise for data interpretation.[3]

Potential Impurities in the Synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

Understanding the synthetic route is crucial for predicting potential impurities. A common synthesis for 3,5-disubstituted isoxazoles involves the reaction of a β-ketoester with hydroxylamine.[4] For (3-Ethyl-1,2-oxazol-5-yl)methanol, a likely precursor is an ethyl 3-oxo-pentanoate derivative. Another synthetic approach involves the cycloaddition of a nitrile oxide with an alkyne.[5]

Common potential impurities may include:

• Unreacted starting materials: e.g., ethyl 3-oxopentanoate, hydroxylamine.

• Regioisomers: Formation of the 5-ethyl-3-hydroxymethyl isomer.

• Byproducts from side reactions: e.g., products from the self-condensation of the β-ketoester.

• Residual solvents: From the reaction and purification steps (e.g., ethanol, ethyl acetate, dichloromethane).

• Degradation products: Oxidation of the methanol to an aldehyde or carboxylic acid.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol is adapted from a method for a structurally similar isoxazole derivative, Hymexazol (3-hydroxy-5-methylisoxazole), and should be optimized and validated for (3-Ethyl-1,2-oxazol-5-yl)methanol.[6]

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• A mixture of acetonitrile and water (e.g., 60:40 v/v) with a pH-adjusting agent like phosphoric acid to a pH of 3.0. The exact ratio should be optimized for best separation.

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 220 nm (based on the UV absorbance of the isoxazole ring)

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized (3-Ethyl-1,2-oxazol-5-yl)methanol.

• Dissolve in the mobile phase to a final concentration of 0.1 mg/mL.

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis:

• Purity is typically determined by the area percentage method, where the peak area of the main component is expressed as a percentage of the total area of all observed peaks. For accurate quantification of impurities, reference standards for each impurity are required.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities

This method is ideal for identifying and quantifying residual solvents and other volatile or semi-volatile impurities.[2]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer.

• A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Mode: Split (e.g., 50:1)

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 35-500 amu.

• Ion Source Temperature: 230 °C.

Sample Preparation:

• Accurately weigh approximately 25 mg of the synthesized compound.

• Dissolve in a high-purity solvent in which the compound is soluble but that does not interfere with the analysis (e.g., dichloromethane or ethyl acetate) to a final concentration of 1 mg/mL.

Quantitative NMR (qNMR) Spectroscopy

qNMR offers a powerful method for determining the absolute purity of a substance without the need for a reference standard of the analyte itself.[7]

Instrumentation:

• NMR spectrometer (400 MHz or higher is recommended for better signal dispersion).

Sample Preparation:

• Accurately weigh a precise amount of the synthesized (3-Ethyl-1,2-oxazol-5-yl)methanol (e.g., 10-20 mg).

• Accurately weigh a precise amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) with a known purity. The internal standard should have signals that do not overlap with the analyte signals.

• Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., DMSO-d6 or CDCl3).

NMR Acquisition Parameters:

• Pulse Sequence: A simple 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation and accurate integration.

• Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

Data Analysis: The purity of the analyte is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = Integral of the signal

• N = Number of protons giving rise to the signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Visualizing the Workflow and Comparisons

Caption: Workflow for the purity assessment of (3-Ethyl-1,2-oxazol-5-yl)methanol.

Caption: Comparison of analytical methods based on key performance criteria.

Conclusion

The purity assessment of synthesized (3-Ethyl-1,2-oxazol-5-yl)methanol requires a multi-faceted analytical approach. HPLC is a robust and widely accessible technique for determining the relative purity and impurity profile of the main component. GC-MS is indispensable for the analysis of volatile impurities, particularly residual solvents. As an orthogonal method, qNMR provides a powerful tool for obtaining an absolute purity value and can be invaluable for the qualification of reference standards. For comprehensive and reliable purity determination, a combination of these techniques is recommended to ensure the quality and safety of this important pharmaceutical intermediate.

References

• 1. rroij.com [rroij.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. The application of qNMR for the determination of rosuvastatin in tablet form - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (3-Phenyl­isoxazol-5-yl)methanol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biolmolchem.com [biolmolchem.com]
• 6. HPLC Method for Analysis of Hymexazol (3-Hydroxy-5-methylisoxazole) on Primesep B Column | SIELC Technologies [sielc.com]
• 7. researchgate.net [researchgate.net]

Unraveling the Molecular Architecture: A Comparative Guide to the Structural Elucidation of (3-Ethyl-1,2-oxazol-5-yl)methanol

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemical and pharmaceutical research. This guide provides an objective comparison of X-ray crystallography with other key analytical techniques for the structural elucidation of small organic molecules, using (3-Ethyl-1,2-oxazol-5-yl)methanol as a representative case study. While crystallographic data for this specific molecule is not publicly available, we will utilize data from the closely related analog, (3-Phenylisoxazol-5-yl)methanol, to illustrate the power and precision of the technique.

X-ray crystallography stands as the definitive method for determining the precise atomic arrangement within a crystalline solid. It provides unambiguous information on bond lengths, bond angles, and the overall molecular conformation, which are critical for understanding structure-activity relationships (SAR) and for rational drug design. However, other spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), provide complementary and often more readily obtainable data about a molecule's structure and connectivity.

Comparative Analysis of Structural Elucidation Techniques

The choice of analytical technique for structural elucidation depends on the nature of the sample, the information required, and the availability of instrumentation. Below is a comparative overview of X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Parameter	X-ray Crystallography	NMR Spectroscopy	Mass Spectrometry
Sample Phase	Crystalline Solid	Solution or Solid-State	Gas Phase (ions)
Information Obtained	3D atomic coordinates, bond lengths, bond angles, torsion angles, absolute stereochemistry	Connectivity, chemical environment of nuclei (¹H, ¹³C, etc.), through-bond and through-space correlations	Molecular weight, elemental composition, fragmentation patterns
Key Strengths	Unambiguous determination of molecular structure in the solid state.[1]	Provides detailed information about the molecular structure and dynamics in solution.[1][2]	High sensitivity and accuracy in determining molecular mass and formula.
Limitations	Requires a single crystal of suitable size and quality. Structure may differ from solution conformation.	Interpretation of complex spectra can be challenging. Does not directly provide bond lengths or angles with high precision.[1]	Does not provide direct information on stereochemistry or the 3D arrangement of atoms.

Case Study: Structural Parameters of an Isoxazole Derivative

While specific crystallographic data for (3-Ethyl-1,2-oxazol-5-yl)methanol is not available, the crystal structure of (3-Phenylisoxazol-5-yl)methanol provides valuable insights into the geometry of the isoxazole ring and its substituents. The following table summarizes key crystallographic parameters for this analog.

Parameter	Value
Crystal System	Monoclinic[3]
Space Group	P2₁/c[3]
Unit Cell Dimensions	a = 41.03(4) Å, b = 5.694(5) Å, c = 7.348(7) Å, β = 98.51(2)°[3]
Dihedral Angle (Isoxazole-Phenyl)	25.82 (3)°[3]
Key Bond Lengths	C-C (phenyl): ~1.39 Å, C-N (isoxazole): ~1.33 Å, N-O (isoxazole): ~1.42 Å, C-O (isoxazole): ~1.35 Å

This data provides a precise snapshot of the molecule's conformation in the solid state, highlighting the planarity of the isoxazole ring and the relative orientation of the phenyl substituent.

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for interpreting the data and appreciating the strengths of each technique.

Single-Crystal X-ray Diffraction

• Crystallization: The first and often most challenging step is to grow a single crystal of high quality. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. The crystal should ideally be 0.1-0.3 mm in each dimension.[1]

• Data Collection: The crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. As the crystal is rotated, a diffraction pattern is collected on a detector.[1]

• Structure Solution and Refinement: The positions of the diffracted beams are used to determine the unit cell dimensions. The intensities of the reflections are then used to calculate an electron density map, from which the atomic positions are determined. This initial model is then refined to best fit the experimental data.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A few milligrams of the compound are dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: The sample is placed in a strong magnetic field and irradiated with radiofrequency pulses. The response of the atomic nuclei is detected and recorded as a free induction decay (FID).

• Data Processing: The FID is converted into a spectrum by Fourier transformation. ¹H and ¹³C NMR are the most common experiments, providing information about the proton and carbon environments, respectively. More advanced 2D techniques (e.g., COSY, HSQC, HMBC) can establish through-bond connectivity.

Mass Spectrometry (MS)

• Sample Introduction and Ionization: A small amount of the sample is introduced into the mass spectrometer and ionized. Common ionization techniques for small molecules include Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and a mass spectrum is generated, showing the relative abundance of ions at each m/z value. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements, allowing for the determination of the elemental composition.

Workflow for Structural Elucidation

The following diagram illustrates a typical workflow for the structural elucidation of a small molecule, integrating the information from different analytical techniques.

Caption: A flowchart illustrating the complementary roles of mass spectrometry, NMR spectroscopy, and X-ray crystallography in the structural elucidation of a novel compound.

References

• 1. benchchem.com [benchchem.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. (3-Phenyl­isoxazol-5-yl)methanol - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Isoxazole Synthesis Methodologies for Researchers and Drug Development Professionals

Isoxazoles, five-membered heterocyclic compounds, are pivotal structural motifs in a wide array of pharmaceuticals and biologically active molecules. Their synthesis has been a subject of intense research, leading to the development of diverse and innovative methodologies. This guide provides a head-to-head comparison of prominent isoxazole synthesis strategies, offering insights into their mechanisms, experimental parameters, and relative merits to aid researchers in selecting the optimal approach for their specific needs.

1,3-Dipolar Cycloaddition: The Workhorse of Isoxazole Synthesis

The 1,3-dipolar cycloaddition between a nitrile oxide and an alkyne or alkene stands as one of the most versatile and widely employed methods for constructing the isoxazole ring.[1][2][3] This reaction is prized for its high degree of regioselectivity and broad substrate scope.

A significant advancement in this area is the use of ball-milling for a scalable and solvent-free synthesis of 3,5-isoxazoles.[1] This mechanochemical approach offers an environmentally friendly alternative to traditional solution-based reactions, often resulting in moderate to excellent yields and reduced waste production.[1]

Experimental Protocol: Mechanochemical 1,3-Dipolar Cycloaddition

This protocol describes the synthesis of 3,5-disubstituted isoxazoles from terminal alkynes and hydroxyimidoyl chlorides under solvent-free ball-milling conditions.[1]

• Materials: Terminal alkyne, hydroxyimidoyl chloride, Cu/Al2O3 nanocomposite catalyst.

• Apparatus: Planetary ball-mill.

• Procedure:

  • To a milling jar, add the terminal alkyne, hydroxyimidoyl chloride, and the Cu/Al2O3 catalyst.

  • Mill the mixture at a specified speed and time.

  • After milling, extract the product with a suitable solvent.

  • Purify the crude product by column chromatography to obtain the desired 3,5-isoxazole.

Logical Relationship of 1,3-Dipolar Cycloaddition

Caption: General scheme of 1,3-dipolar cycloaddition for isoxazole synthesis.

Claisen Isoxazole Synthesis: The Classic Condensation Approach

One of the oldest and most fundamental methods for isoxazole synthesis is the cyclocondensation of a 1,3-dicarbonyl compound with hydroxylamine, known as the Claisen isoxazole synthesis.[4] While historically significant, this method can be hampered by the formation of regioisomeric mixtures, which complicates purification and reduces the yield of the desired product.[4]

Recent advancements have focused on developing methodologies to control the regioselectivity of this reaction. By employing β-enamino diketones as precursors, researchers have been able to achieve better control over the regiochemical outcome of the cyclocondensation with hydroxylamine.[4]

Experimental Protocol: Regioselective Synthesis from β-Enamino Diketones

This protocol outlines the synthesis of 3,5-disubstituted 4-formyl-isoxazoles from β-enamino diketones.[4]

• Materials: β-enamino diketone, hydroxylamine hydrochloride (NH2OH·HCl), tert-butylamine, acetonitrile (MeCN).

• Procedure:

  • Dissolve the β-enamino diketone in MeCN.

  • Add tert-butylamine and stir at room temperature for 2 hours to generate the β-enamino diketone precursor in situ.

  • Add NH2OH·HCl to the reaction mixture.

  • Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

  • Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

  • Purify the residue by column chromatography to yield the 4-substituted isoxazole.

Experimental Workflow for Claisen Synthesis

Caption: Step-by-step workflow for the Claisen isoxazole synthesis.

Synthesis from α,β-Unsaturated Ketones: A Versatile Pathway

The reaction of α,β-unsaturated ketones, particularly chalcones, with hydroxylamine provides another reliable route to isoxazole derivatives. This method is advantageous due to the ready availability of a wide variety of substituted chalcones.

Experimental Protocol: Synthesis from Chalcones and Hydroxylamine

This protocol details the synthesis of 3-(1-benzofuran-2-yl)-5-(aryl-substituted) isoxazoles.[5]

• Materials: Substituted chalcone, hydroxylamine hydrochloride, sodium acetate, ethanol.

• Procedure:

  • Dissolve the chalcone, hydroxylamine hydrochloride, and sodium acetate in ethanol.

  • Reflux the reaction mixture for 6 hours.

  • Monitor the reaction progress by TLC.

  • After completion, cool the reaction to room temperature.

  • Pour the reaction mixture into ice-cold water.

  • Filter the precipitated solid, wash with water, and dry.

  • Recrystallize the crude product from a suitable solvent to obtain the pure isoxazole derivative.

Ultrasound-Assisted Multicomponent Synthesis: A Green Chemistry Approach

In recent years, ultrasound-assisted multicomponent reactions have gained prominence as an eco-friendly and efficient method for synthesizing complex molecules like isoxazoles.[6][7] These one-pot reactions often proceed with shorter reaction times, higher yields, and simplified work-up procedures compared to conventional methods.[6][7]

Experimental Protocol: Ultrasound-Assisted Synthesis of 3-methyl-4-arylmethylene-isoxazol-5(4H)-ones

This protocol describes a one-pot, three-component synthesis under ultrasonic irradiation.[6][7]

• Materials: Hydroxylamine hydrochloride, aromatic aldehyde, ethyl acetoacetate, pyruvic acid (catalyst), water.

• Apparatus: Ultrasonic bath.

• Procedure:

  • In a flask, combine hydroxylamine hydrochloride, the aromatic aldehyde, ethyl acetoacetate, and a catalytic amount of pyruvic acid in water.

  • Place the flask in an ultrasonic bath and irradiate at a specified temperature and frequency.

  • Monitor the reaction by TLC.

  • Upon completion, extract the product with an organic solvent.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Signaling Pathway for Ultrasound-Assisted Synthesis

Caption: Key steps in the ultrasound-assisted multicomponent isoxazole synthesis.

Quantitative Comparison of Methodologies

Methodology	Typical Yield (%)	Reaction Time	Temperature	Key Advantages	Disadvantages
1,3-Dipolar Cycloaddition (Ball-Milling)	Moderate to Excellent[1]	Short[1]	Room Temperature	Scalable, solvent-free, eco-friendly[1]	Requires specialized equipment (ball-mill).
Claisen Synthesis (from β-enamino diketones)	61% (example)[5]	Several hours	Reflux	Good regioselectivity control[4]	Can require multi-step precursor synthesis.
Synthesis from Chalcones	Good	6 hours (example)[5]	Reflux	Readily available starting materials.	May not be suitable for all substitution patterns.
Ultrasound-Assisted Multicomponent Synthesis	64-96% (examples)[6][7]	85 min (example)[7]	50 °C (example)[7]	High efficiency, short reaction times, green[6][7]	Yield can be substrate-dependent.

This comparative guide highlights the diverse strategies available for isoxazole synthesis. The choice of methodology will ultimately depend on the specific target molecule, desired scale, available equipment, and the importance of green chemistry principles in the research context. For high efficiency and environmental compatibility, modern techniques like mechanochemistry and ultrasound-assisted synthesis present compelling advantages. Classical methods, when appropriately modified, continue to offer reliable and regioselective routes to these valuable heterocyclic compounds.

References

• 1. Solvent-free synthesis of 3,5-isoxazoles via 1,3-dipolar cycloaddition of terminal alkynes and hydroxyimidoyl chlorides over Cu/Al 2 O 3 surface under ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08443G [pubs.rsc.org]
• 2. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 3. A Convenient Synthesis of Novel Isoxazolidine and Isoxazole Isoquinolinones Fused Hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of methodologies for the regioselective synthesis of four series of regioisomer isoxazoles from β-enamino diketones - RSC Advances (RSC Publishing) DOI:10.1039/C7RA13343J [pubs.rsc.org]
• 5. Synthesis of Fused Isoxazoles: A Comprehensive Review [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]

alternative reagents for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol

This guide provides a comparative analysis of alternative reagents and synthetic routes for the preparation of (3-Ethyl-1,2-oxazol-5-yl)methanol, a key intermediate in pharmaceutical and agrochemical research. The comparison focuses on reaction efficiency, reagent accessibility, and overall practicality for a laboratory setting.

Introduction

(3-Ethyl-1,2-oxazol-5-yl)methanol is a valuable building block in organic synthesis. The selection of an appropriate synthetic strategy is crucial for achieving high yields, purity, and cost-effectiveness. This guide evaluates two primary methodologies: the [3+2] cycloaddition reaction involving in situ generated nitrile oxides and the reduction of a corresponding carboxylic acid derivative.

Synthetic Pathways Overview

Two principal routes for the synthesis of (3-Ethyl-1,2-oxazol-5-yl)methanol are detailed below.

Route 1: [3+2] Cycloaddition of a Nitrile Oxide with Propargyl Alcohol

This is a widely employed method for constructing the isoxazole ring.[1] A nitrile oxide, generated in situ from an aldoxime, undergoes a [3+2] cycloaddition reaction with an alkyne. In this case, propanaldoxime is reacted with propargyl alcohol. The choice of oxidizing agent for the generation of the nitrile oxide is a key variable.

Route 2: Reduction of 3-Ethyl-1,2-oxazole-5-carboxylic Acid or its Ester

This approach involves the initial synthesis of 3-ethyl-1,2-oxazole-5-carboxylic acid or its corresponding ester, followed by reduction to the primary alcohol. The efficacy of this route is highly dependent on the choice of reducing agent.

Quantitative Data Comparison

Route	Method	Key Reagents	Typical Yield (%)	Reaction Time	Key Advantages	Key Disadvantages
1	[3+2] Cycloaddition	Propanaldoxime, Propargyl alcohol, Sodium hypochlorite (NaOCl)	~97 (estimated)	48 hours	High yield, readily available reagents	Long reaction time
1	[3+2] Cycloaddition (Ultrasound-assisted)	Propanaldoxime, Propargyl alcohol, N-Chlorosuccinimide (NCS), Triethylamine (Et3N)	45-87	1.5 - 4.5 hours	Significantly reduced reaction time	Yield can be variable depending on the substrate
2	Reduction	3-Ethyl-1,2-oxazole-5-carboxylic acid, Lithium aluminum hydride (LiAlH4)	High (generally >90)	2-4 hours	Effective for carboxylic acid reduction, relatively short reaction time	LiAlH4 is highly reactive and requires anhydrous conditions, not selective if other reducible groups are present
2	Reduction	3-Ethyl-1,2-oxazole-5-carboxylic acid, Sodium borohydride (NaBH4)	Ineffective	-	Safer and easier to handle than LiAlH4	Not reactive enough to reduce carboxylic acids

Experimental Protocols

Route 1: [3+2] Cycloaddition using Sodium Hypochlorite

This protocol is adapted from the synthesis of (3-para-tolyl-isoxazol-5-yl)methanol.[2]

• Oxime Formation: Propanal (1 equivalent) is reacted with hydroxylamine hydrochloride (1.1 equivalents) in the presence of a base (e.g., pyridine or sodium hydroxide) in a suitable solvent like ethanol or water. The reaction mixture is stirred at room temperature until completion.

• Cycloaddition: To a solution of propanaldoxime (1 equivalent) and propargyl alcohol (1.2 equivalents) in a solvent such as CCl4, a 5% aqueous solution of sodium hypochlorite (NaOCl) is added dropwise at room temperature.[2]

• The reaction mixture is then stirred at 70°C for 48 hours.[2]

• After completion, the organic layer is separated, washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Route 1: Ultrasound-Assisted [3+2] Cycloaddition using N-Chlorosuccinimide

This protocol is based on a general method for the synthesis of (3-phenylisoxazol-5-yl)methanol derivatives.[3][4]

• In a one-pot reaction, propanaldoxime (1 equivalent), N-chlorosuccinimide (NCS) (1.1 equivalents), and propargyl alcohol (1.2 equivalents) are dissolved in dimethylformamide (DMF).

• Triethylamine (Et3N) (1.5 equivalents) is added to the mixture.

• The reaction vessel is placed in an ultrasonic bath (e.g., 250 W, 25 kHz) and irradiated for 1.5 to 4.5 hours.[3][4]

• The progress of the reaction is monitored by thin-layer chromatography.

• Upon completion, the reaction mixture is poured into water and extracted with a suitable organic solvent (e.g., ethyl acetate).

• The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• Purification is achieved by column chromatography.

Route 2: Reduction of 3-Ethyl-1,2-oxazole-5-carboxylic Acid with LiAlH4

This is a general procedure for the reduction of carboxylic acids.[5][6]

• A solution of 3-ethyl-1,2-oxazole-5-carboxylic acid (1 equivalent) in a dry ethereal solvent (e.g., diethyl ether or tetrahydrofuran) is added dropwise to a stirred suspension of lithium aluminum hydride (LiAlH4) (1.5-2 equivalents) in the same solvent under an inert atmosphere (e.g., nitrogen or argon) at 0°C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours.

• The reaction is carefully quenched by the sequential dropwise addition of water, followed by a 15% aqueous solution of sodium hydroxide, and then more water.

• The resulting solid is filtered off, and the filtrate is dried over anhydrous sodium sulfate and concentrated in vacuo to yield the desired alcohol.

• If necessary, the product can be further purified by chromatography.

Visualizing the Synthetic Pathways

The following diagrams illustrate the described synthetic routes.

References

• 1. An overview of metal-free synthetic routes to isoxazoles: the privileged scaffold - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04624A [pubs.rsc.org]
• 2. biolmolchem.com [biolmolchem.com]
• 3. preprints.org [preprints.org]
• 4. The Green and Effective Synthesis of Isoxazole-Based Molecules Under Ultrasonic Irradiation Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Reduction of Carboxylic Acids - Chemistry Steps [chemistrysteps.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of (3-Ethyl-1,2-oxazol-5-yl)methanol

For laboratory professionals engaged in research, scientific analysis, and drug development, the proper handling and disposal of chemical reagents is paramount to ensuring a safe and compliant operational environment. This guide provides detailed, procedural instructions for the safe disposal of (3-Ethyl-1,2-oxazol-5-yl)methanol, a key compound in various research applications. Adherence to these protocols is critical for minimizing risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is crucial to consult the Safety Data Sheet (SDS) for the specific chemical. In the absence of a dedicated SDS for (3-Ethyl-1,2-oxazol-5-yl)methanol, professionals should refer to data from structurally analogous compounds.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling (3-Ethyl-1,2-oxazol-5-yl)methanol and its waste. This includes:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A laboratory coat

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to prevent the inhalation of any potential vapors.[1]

Spill Management: In the event of a small spill, the material should be absorbed with an inert substance such as vermiculite or dry sand.[1] Combustible materials like paper towels should not be used for the initial absorption of significant spills. The absorbed material and any contaminated surfaces must be collected into a designated, sealable container for hazardous waste. For larger spills, the area should be evacuated, and institutional emergency procedures must be followed. It is imperative to prevent the chemical from entering drains or waterways.[1]

Step-by-Step Disposal Protocol

The recommended method for the disposal of (3-Ethyl-1,2-oxazol-5-yl)methanol is through a licensed hazardous waste disposal service.[1] This chemical should never be disposed of down the drain or in regular solid waste.

• Waste Collection: All waste containing (3-Ethyl-1,2-oxazol-5-yl)methanol, including unused product, reaction byproducts, and contaminated labware, must be collected in a clearly labeled and compatible waste container.[1]

• Container Labeling: The container must be made of a material that is non-reactive with the chemical and must have a secure, tight-fitting lid.[1] It should be clearly labeled as "Hazardous Waste" with the full chemical name: "(3-Ethyl-1,2-oxazol-5-yl)methanol".[1]

• Waste Segregation: It is critical to segregate chemical waste. Halogenated and non-halogenated solvent wastes should be collected in separate containers.[2] Incompatible materials should never be mixed in the same container.[2]

• Storage: The labeled hazardous waste container should be stored in a designated, secure area that is accessible only to authorized personnel.[1]

• Final Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor. The standard and approved method for final disposal is typically incineration in a chemical incinerator equipped with an afterburner and scrubber.[1][3][4]

Precautionary Data Summary

Property	(3-O-Tolyl-isoxazol-5-YL)-methanol	Oxazole	Methanol
Molecular Formula	C11H11NO2	C3H3NO	CH4O
Molecular Weight	189.21 g/mol	Not Specified	Not Specified
CAS Number	885273-56-3	288-42-6	67-56-1
Hazard Statements	To the best of our knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated.[3] May cause respiratory irritation.[3]	Highly flammable liquid and vapor. Causes serious eye damage.[4]	Highly flammable liquid and vapor. Toxic if swallowed, in contact with skin, or if inhaled. Causes damage to organs.[5]
Precautionary Statements	Avoid breathing dust/fume/gas/mist/vapors/spray. Use personal protective equipment.[3]	Keep away from heat/sparks/open flames/hot surfaces. Wear protective gloves/eye protection/face protection.[4][6]	Do not breathe mist or vapors. Wash skin thoroughly after handling. Wear protective gloves/eye protection/face protection.
Storage Class	Not Specified	Not Specified	10 - Combustible liquids

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper disposal of (3-Ethyl-1,2-oxazol-5-yl)methanol.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 3. capotchem.com [capotchem.com]
• 4. capotchem.com [capotchem.com]
• 5. methanex.com [methanex.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]

Essential Safety and Operational Guide for Handling (3-Ethyl-1,2-oxazol-5-yl)methanol

This guide provides critical safety and logistical information for the handling, storage, and disposal of (3-Ethyl-1,2-oxazol-5-yl)methanol, ensuring the safety of laboratory personnel and compliance with standard safety protocols.

Personal Protective Equipment (PPE)

When handling (3-Ethyl-1,2-oxazol-5-yl)methanol, it is imperative to use appropriate personal protective equipment to prevent exposure. The following table summarizes the required PPE.

Body Part	Personal Protective Equipment	Standard
Eyes/Face	Safety glasses with side shields or chemical safety goggles. A face shield may be required for splash hazards.	OSHA 29 CFR 1910.133, EN166
Skin	Chemically resistant gloves (Nitrile rubber is a suitable option). A lab coat or chemical-resistant apron should be worn.	EN 374
Respiratory	In case of inadequate ventilation or potential for aerosol generation, use a NIOSH-approved respirator with an appropriate cartridge.	NIOSH/MSHA
Footwear	Closed-toe shoes are mandatory in the laboratory.

Handling and Storage

Proper handling and storage procedures are crucial to minimize risks associated with (3-Ethyl-1,2-oxazol-5-yl)methanol.

Handling:

• Work in a well-ventilated area, preferably within a chemical fume hood.[1][2]

• Avoid contact with skin, eyes, and clothing.[1][3]

• Keep away from heat, sparks, open flames, and other ignition sources as it may be a flammable liquid.[2][4]

• Use non-sparking tools and explosion-proof equipment.[2][4]

• Ground and bond containers when transferring material to prevent static discharge.[2][4]

• Do not eat, drink, or smoke in areas where the chemical is handled.[1][5]

• Wash hands thoroughly after handling.[3]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

• Keep away from incompatible materials such as oxidizing agents, acids, and bases.

• Store in a designated flammable liquids cabinet if applicable.

Emergency Procedures

In the event of an emergency, follow these procedures.

Emergency Situation	Procedure
Spill	Evacuate the area.[3] Ventilate the area and eliminate all ignition sources.[3][4] Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[2] Do not allow the spill to enter drains or waterways.
Fire	Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[4] Do not use a solid stream of water as it may scatter the fire.[4] Firefighters should wear self-contained breathing apparatus.[1]
Skin Contact	Immediately flush the affected area with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

Disposal Plan

All waste containing (3-Ethyl-1,2-oxazol-5-yl)methanol must be handled as hazardous waste.

• Waste Collection: Collect waste in a clearly labeled, sealed, and chemically compatible container.

• Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal company. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of it down the drain or in regular trash.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling (3-Ethyl-1,2-oxazol-5-yl)methanol in a laboratory setting.

Caption: Workflow for handling (3-Ethyl-1,2-oxazol-5-yl)methanol.

References

• 1. carlroth.com [carlroth.com]
• 2. carlroth.com [carlroth.com]
• 3. labbox.es [labbox.es]
• 4. methanex.com [methanex.com]
• 5. actylislab.com [actylislab.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]